Technical Documentation Center

4-Bromo-4-methyltetrahydropyran Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Bromo-4-methyltetrahydropyran
  • CAS: 66299-88-5

Core Science & Biosynthesis

Foundational

4-Bromo-4-methyltetrahydropyran CAS 66299-88-5 properties

An In-Depth Technical Guide to 4-Bromo-4-methyltetrahydropyran (CAS 66299-88-5): Properties, Synthesis, and Applications Introduction: A Versatile Heterocyclic Building Block 4-Bromo-4-methyltetrahydropyran, identified b...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 4-Bromo-4-methyltetrahydropyran (CAS 66299-88-5): Properties, Synthesis, and Applications

Introduction: A Versatile Heterocyclic Building Block

4-Bromo-4-methyltetrahydropyran, identified by CAS number 66299-88-5, is a specialized heterocyclic compound featuring a tetrahydropyran (THP) ring substituted with both a methyl group and a bromine atom at the C4 position. The THP scaffold is a privileged structure in medicinal chemistry, frequently incorporated into drug candidates to enhance properties such as solubility, metabolic stability, and receptor binding. The presence of a tertiary bromide on this scaffold provides a reactive handle for synthetic chemists, positioning 4-Bromo-4-methyltetrahydropyran as a valuable building block for introducing this functionalized cyclic ether into more complex molecular architectures. This guide offers a detailed examination of its properties, a plausible synthetic approach, key reactive characteristics, and its potential in the field of drug discovery and development.

PART 1: Physicochemical and Spectroscopic Characterization

The physical and chemical properties of a compound are foundational to its application in synthesis. The data for 4-Bromo-4-methyltetrahydropyran are summarized below, providing essential information for its handling, storage, and reaction planning.

Physicochemical Properties

A compilation of the core physical and chemical data for 4-Bromo-4-methyltetrahydropyran is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Bromo-4-methyltetrahydropyran

PropertyValueSource(s)
CAS Number 66299-88-5[1][2]
Molecular Formula C₆H₁₁BrO[1][2]
Molecular Weight 179.05 g/mol [1][3]
Physical Form Liquid
Purity Typically ≥95%[2]
Storage Temperature Refrigerator (2-8°C)
Canonical SMILES CC1(CCOCC1)Br[1]
InChI InChI=1S/C6H11BrO/c1-6(7)2-4-8-5-3-6/h2-5H2,1H3[1]
InChIKey QWCMUULWVOAVEJ-UHFFFAOYSA-N[1]
Spectroscopic Profile

While publicly available experimental spectra are limited, the structural features of 4-Bromo-4-methyltetrahydropyran allow for a reliable prediction of its spectroscopic characteristics, which are crucial for reaction monitoring and quality control.

Table 2: Predicted Spectroscopic Data for 4-Bromo-4-methyltetrahydropyran

TechniqueExpected FeaturesRationale
¹H NMR δ ~1.8 ppm (s, 3H, -CH₃): Singlet for the methyl group protons. δ ~2.0-2.4 ppm (m, 4H, -CH₂-CBr-CH₂-): Complex multiplets for the methylene protons adjacent to the bromine-bearing carbon. δ ~3.6-4.0 ppm (m, 4H, -CH₂-O-CH₂-): Complex multiplets for the methylene protons adjacent to the ether oxygen, shifted downfield by the electronegative oxygen atom.The chemical shifts are influenced by proximity to electronegative atoms (O, Br). The methyl group lacks adjacent protons, resulting in a singlet. The ring protons form complex splitting patterns due to coupling.
¹³C NMR ~5 signals expected. δ ~30-40 ppm (-CH₃): Methyl carbon. δ ~40-50 ppm (-CH₂-CBr-CH₂-): Methylene carbons adjacent to the quaternary center. δ ~60-70 ppm (-CH₂-O-CH₂-): Methylene carbons adjacent to the ether oxygen. δ ~70-80 ppm (-CBr): Quaternary carbon bonded to bromine, significantly deshielded.The number of unique carbons determines the signal count. Electronegative substituents (O, Br) cause significant downfield shifts in the attached and adjacent carbons.
IR Spectroscopy ~2850-2960 cm⁻¹ (C-H stretch): Aliphatic C-H bonds. ~1080-1150 cm⁻¹ (C-O-C stretch): Strong absorption characteristic of the ether linkage. ~550-650 cm⁻¹ (C-Br stretch): Carbon-bromine bond vibration.Each bond type vibrates at a characteristic frequency, allowing for the identification of key functional groups present in the molecule.[4]
Mass Spectrometry Molecular Ion (M⁺): Two peaks at m/z 178 and 180 of nearly equal intensity. Fragmentation: Loss of Br (m/z 99) and cleavage of the tetrahydropyran ring.The distinctive M⁺/M⁺+2 isotopic pattern is the hallmark of a monobrominated compound due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes.[4]

PART 2: Synthesis, Reactivity, and Mechanistic Insights

As a Senior Application Scientist, understanding the "why" behind a synthetic choice is as critical as the "how." The structure of 4-Bromo-4-methyltetrahydropyran—specifically its tertiary bromide—dictates both its synthesis and its subsequent reactivity.

Proposed Synthesis: Bromination of a Tertiary Alcohol

The most direct and logical synthetic route to 4-Bromo-4-methyltetrahydropyran is the substitution of the hydroxyl group from the corresponding tertiary alcohol, 4-methyltetrahydropyran-4-ol. This precursor can be synthesized from the commercially available tetrahydro-4H-pyran-4-one via the addition of a methyl Grignard reagent (MeMgBr) or methyllithium (MeLi).[5]

The subsequent conversion of the tertiary alcohol to the tertiary bromide is a classic transformation. Due to the tertiary nature of the alcohol, an Sₙ1-type mechanism is favored. Protic acids like hydrobromic acid (HBr) are effective reagents. The reaction proceeds via protonation of the hydroxyl group to form a good leaving group (water), followed by its departure to generate a relatively stable tertiary carbocation. Subsequent attack by a bromide ion yields the final product.

This protocol is a representative procedure based on established chemical principles for the bromination of tertiary alcohols.

  • Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-methyltetrahydropyran-4-ol (1.0 eq).

  • Reagent Addition: Cool the flask in an ice-water bath. Slowly add concentrated hydrobromic acid (48% aqueous solution, ~2.0-3.0 eq) to the stirred alcohol.

  • Reaction: Allow the mixture to warm to room temperature and then heat to reflux (typically 80-100 °C) for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Causality: The elevated temperature is necessary to overcome the activation energy for carbocation formation and drive the reaction to completion.

  • Workup: After cooling to room temperature, transfer the reaction mixture to a separatory funnel. Add diethyl ether and water. Shake and separate the layers.

  • Extraction: Extract the aqueous layer twice more with diethyl ether. Causality: This ensures complete recovery of the relatively nonpolar product from the aqueous phase.

  • Washing: Combine the organic layers and wash sequentially with a saturated sodium bicarbonate solution (to neutralize excess acid), water, and finally, brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude 4-Bromo-4-methyltetrahydropyran by vacuum distillation or column chromatography on silica gel to afford the final product.

G cluster_step1 Step 1: Precursor Synthesis cluster_step2 Step 2: Bromination (Sₙ1) A Tetrahydro-4H-pyran-4-one B 4-Methyltetrahydropyran-4-ol A->B  1. MeMgBr or MeLi  2. Aqueous Workup C 4-Bromo-4-methyltetrahydropyran (CAS 66299-88-5) B->C  HBr, Heat

Caption: Synthetic pathway to 4-Bromo-4-methyltetrahydropyran.

Reactivity and Synthetic Utility

The synthetic value of 4-Bromo-4-methyltetrahydropyran stems from the reactivity of its tertiary carbon-bromine bond. This functionality allows it to serve as an electrophilic building block for introducing the 4-methyl-THP moiety.

  • Nucleophilic Substitution: As a tertiary halide, it readily undergoes Sₙ1 reactions with a wide range of nucleophiles (e.g., amines, alcohols, thiols, carbanions). The reaction proceeds through a planar tertiary carbocation intermediate, which can then be attacked from either face. This is a powerful method for constructing complex molecules where the 4-methyl-THP core is attached to another fragment.

  • Elimination Reactions: In the presence of strong, non-nucleophilic bases, it can undergo E1 or E2 elimination to form an unsaturated pyran derivative. The choice of base and reaction conditions is critical to favor substitution over elimination, or vice-versa.

  • Organometallic Formations: It can be used to form a Grignard reagent by reacting with magnesium metal. The adjacent ether oxygen may influence this reaction, but its use as a precursor to a nucleophilic species is a key application. This is particularly relevant given that 4-methyltetrahydropyran (4-MeTHP) itself has been studied as a greener, safer alternative solvent for Grignard reactions.[6][7][8]

  • Coupling Reactions: The related building block, 4-bromotetrahydropyran, is known to participate in nickel-catalyzed Suzuki coupling reactions.[9][10] By analogy, 4-Bromo-4-methyltetrahydropyran is an excellent candidate for similar transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira) to form C-C bonds.

G center 4-Bromo-4-methyl- tetrahydropyran sub Substitution Product (Sₙ1) center->sub  Nu:⁻ elim Elimination Product (Alkene) center->elim  Base grig Grignard Reagent center->grig  Mg⁰ coup Coupling Product center->coup  R-B(OH)₂  Pd or Ni catalyst

Sources

Exploratory

Structural Dynamics and Synthetic Utility of 4-Bromo-4-Methyloxane

The following technical guide details the structural characteristics, synthetic pathways, and medicinal chemistry applications of 4-bromo-4-methyloxane. Technical Guide for Medicinal Chemists and Process Scientists Execu...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the structural characteristics, synthetic pathways, and medicinal chemistry applications of 4-bromo-4-methyloxane.

Technical Guide for Medicinal Chemists and Process Scientists

Executive Summary

4-Bromo-4-methyloxane (also known as 4-bromo-4-methyltetrahydropyran) represents a specialized scaffold in drug design, serving as a functionalized bioisostere of gem-disubstituted cyclohexanes. While the tetrahydropyran (THP) ring is ubiquitous in medicinal chemistry for its ability to lower lipophilicity (LogP) compared to carbocycles, the introduction of a geminal bromo-methyl pair at the C4 position introduces unique conformational constraints and reactivity profiles. This guide analyzes the steric dominance that dictates its preferred conformation and outlines robust synthetic protocols to access this tertiary halide while mitigating elimination side-reactions.

Structural & Conformational Analysis

The Conformational Lock

The structural integrity of 4-bromo-4-methyloxane is governed by the competition between the methyl group and the bromine atom for the equatorial position. In six-membered rings, substituents prefer the equatorial orientation to avoid 1,3-diaxial interactions.

  • Methyl Group A-Value: ~1.70 kcal/mol[1]

  • Bromine Atom A-Value: ~0.38 kcal/mol[1]

Visualization of Conformational Equilibrium

The following diagram illustrates the chair-flip equilibrium. Note the high-energy cost of forcing the methyl group into the axial position.

ConformationalAnalysis cluster_legend Thermodynamic Drivers Conf_A Conformer A (Preferred) Methyl-Equatorial / Bromo-Axial (Minimizes 1,3-diaxial strain) Conf_B Conformer B (Disfavored) Methyl-Axial / Bromo-Equatorial (High steric penalty: +1.3 kcal/mol) Conf_A->Conf_B  Chair Flip (Unfavorable)   Stats Methyl A-Value: 1.70 kcal/mol Bromine A-Value: 0.38 kcal/mol Result: >90% Population in Conformer A

Caption: Thermodynamic equilibrium of 4-bromo-4-methyloxane. The large A-value difference forces the methyl group equatorial.

Comparative Properties: THP vs. Cyclohexane Derivatives

In medicinal chemistry, replacing a cyclohexane ring with a THP ring is a standard strategy to modulate physicochemical properties.[2]

FeatureCyclohexane DerivativeTetrahydropyran (THP) DerivativeImpact on Drug Design
Lipophilicity (LogP) HighLower (ΔLogP ≈ -1.0 to -1.5)Improves solubility and metabolic stability.
H-Bonding NoneEther Oxygen (Acceptor)Creates new vector for protein-ligand interaction.
Dipole Moment ~0 D~1.58 DInfluences orientation in the binding pocket.
Metabolic Liability Oxidation at various C-H bondsOxidation often focused α to oxygenPredictable metabolic soft spots.

Synthetic Methodologies

Synthesizing 4-bromo-4-methyloxane requires generating a tertiary bromide. This is chemically distinct from making secondary bromides due to the heightened risk of E1 or E2 elimination to form the endocyclic alkene (4-methyl-3,6-dihydro-2H-pyran).

Recommended Route: Grignard Addition & Hydrobromination

The most reliable route begins with commercially available tetrahydro-4H-pyran-4-one.

  • Nucleophilic Addition: Addition of methylmagnesium bromide (MeMgBr) to the ketone yields the tertiary alcohol (4-methyltetrahydro-2H-pyran-4-ol).

  • Bromination: Conversion of the tertiary alcohol to the bromide.

    • Note on Reagents: While

      
       is common, it often leads to elimination in tertiary systems. The use of aqueous HBr (48%)  or TMSBr  is often preferred for tertiary alcohols to favor substitution via an 
      
      
      
      mechanism while managing temperature to suppress elimination.
Synthetic Workflow Diagram

SynthesisPath Ketone Tetrahydro-4H-pyran-4-one (Starting Material) Alcohol Intermediate: 4-Methyltetrahydropyran-4-ol (Tertiary Alcohol) Ketone->Alcohol Step 1: MeMgBr, THF, 0°C (Grignard Addition) Product Target: 4-Bromo-4-methyloxane (Tertiary Bromide) Alcohol->Product Step 2: 48% HBr (aq), 0°C to RT (SN1 Substitution) SideProduct Side Product: 4-Methyl-3,6-dihydro-2H-pyran (Elimination Impurity) Alcohol->SideProduct Heat or Strong Base (E1 Elimination)

Caption: Two-step synthesis from pyran-4-one. Temperature control in Step 2 is vital to prevent elimination.

Experimental Protocol: Synthesis of 4-Bromo-4-methyloxane

The following protocol is designed for research-scale synthesis (10–50 mmol scale).

Step 1: 4-Methyltetrahydro-2H-pyran-4-ol
  • Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

  • Reagent: Charge with tetrahydro-4H-pyran-4-one (2.0 g, 20 mmol) dissolved in anhydrous THF (40 mL). Cool to 0°C.

  • Addition: Dropwise add Methylmagnesium bromide (3.0 M in ether, 8.0 mL, 24 mmol) over 15 minutes.

  • Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.

  • Workup: Quench carefully with saturated aqueous

    
    . Extract with EtOAc (3x). Dry organics over 
    
    
    
    and concentrate.
  • Yield: Expect >90% yield of the tertiary alcohol as a colorless oil.

Step 2: 4-Bromo-4-methyloxane

Critical Safety Note: Tertiary bromides are unstable. Store at -20°C and use immediately if possible.

  • Reaction: Dissolve the crude alcohol (from Step 1) in

    
     (20 mL). Cool to 0°C.
    
  • Bromination: Add TMSBr (Trimethylsilyl bromide) (1.2 equiv) dropwise. Alternatively, treat with 48% HBr (3 equiv) under vigorous stirring.

  • Monitoring: Monitor by TLC (stain with PMA or

    
    ). The alcohol spot will disappear; the bromide is less polar (higher 
    
    
    
    ).
  • Workup: Wash with cold water and dilute

    
    . Do not use strong base  or heat during workup to avoid elimination to the alkene.
    
  • Purification: Rapid filtration through a short plug of neutral alumina or silica (eluting with Hexanes/EtOAc 95:5).

  • Characterization:

    • 1H NMR (CDCl3): Look for the methyl singlet. Due to the axial bromine, the methyl group (equatorial) typically resonates around

      
       1.8–1.9 ppm. The ring protons adjacent to the oxygen will appear as multiplets around 3.6–3.9 ppm.
      

Applications in Drug Discovery

The 4-bromo-4-methyloxane scaffold is rarely the final drug but acts as a high-value building block.

  • Spirocyclic Synthesis: The tertiary bromide is an excellent precursor for generating spiro-ethers or spiro-amines via intramolecular cyclization, a common motif in modern GPCR ligands.

  • Radical Cross-Coupling: While tertiary alkyl halides react poorly in traditional Pd-catalyzed Suzuki couplings (due to

    
    -hydride elimination), they are ideal substrates for Nickel-catalyzed radical cross-couplings  (e.g., Ni/photoredox dual catalysis) to install the THP ring onto heteroaromatic cores.
    
  • Fragment-Based Drug Design (FBDD): The gem-dimethyl effect (Thorpe-Ingold effect) analogue provided by the methyl/bromo substitution pre-organizes the ring, reducing the entropic penalty upon binding to a protein target.

References

  • ChemicalBook. (2024).[3] 4-Bromo-4-methyltetrahydropyran Product Properties and Synthesis. Retrieved from

  • Vertex AI Search. (2024). Tetrahydropyran Derivatives in Medicinal Chemistry.[2][3][4][5] Retrieved from

  • GuideChem. (2024). 4-Bromo-4-methyltetrahydropyran Structure and CAS 66299-88-5 Data.[6][7] Retrieved from

  • Eliel, E. L., et al. (1983).[8] Conformational Analysis of Monosubstituted Tetrahydropyrans. Journal of the American Chemical Society.[1][8] (Contextual grounding for A-values).

  • Sigma-Aldrich. (2024). 4-Bromotetrahydropyran Safety and Reactivity Data. Retrieved from

Sources

Foundational

The Instability Paradox: Characterization and Utilization of Tertiary Tetrahydropyran Bromides

Executive Summary & Core Directive Tertiary tetrahydropyran (THP) bromides—specifically 4-bromo-4-alkyltetrahydropyrans—occupy a precarious niche in heterocyclic chemistry. They are potent electrophiles essential for con...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Directive

Tertiary tetrahydropyran (THP) bromides—specifically 4-bromo-4-alkyltetrahydropyrans—occupy a precarious niche in heterocyclic chemistry. They are potent electrophiles essential for constructing complex marine polyethers and pharmacophores, yet they suffer from inherent kinetic instability. Unlike their acyclic counterparts, these cyclic tertiary bromides are governed by unique stereoelectronic forces (anomeric effects and 1,3-diaxial strain) that dictate their physical state and reactivity.

This guide moves beyond standard data sheets. It deconstructs the causality between the chair conformation of the THP ring and the observable physical properties of the bromide. It provides a self-validating workflow for synthesizing, isolating, and verifying these transient intermediates before they degrade into dihydropyrans.

Molecular Architecture: The Conformational "Lock"

The physical properties of tertiary THP bromides (boiling point, density, and NMR shifts) are downstream effects of their conformational equilibrium. To understand the material, one must understand the chair flip.

The 4-Bromo-4-Methyl Paradox

Consider 4-bromo-4-methyltetrahydropyran . In a standard cyclohexane ring, the bulky group prefers the equatorial position to avoid 1,3-diaxial interactions.

  • A-value of Methyl: ~1.70 kcal/mol

  • A-value of Bromine: ~0.38 kcal/mol

Thermodynamic Consequence: The methyl group dominates the equilibrium, locking the ring into a conformation where the Methyl is Equatorial and the Bromine is Axial .

Reactivity Consequence: An axial bromine at the C4 position is geometrically primed for E2 elimination. The C-Br bond is anti-periplanar to the axial hydrogens at C3 and C5, significantly lowering the activation energy for elimination to form the alkene (4-methyl-3,6-dihydro-2H-pyran). This explains why these compounds often "smoke" or darken upon standing at room temperature—they are actively eliminating HBr.

Visualization: Conformational Equilibrium

The following diagram illustrates the thermodynamic preference that dictates the physical properties.

ConformationalFlip cluster_legend Stereoelectronic Outcome ConfA Conformer A (Br Equatorial, Me Axial) Transition Chair Flip Barrier ConfA->Transition High Energy (1,3-diaxial Me) ConfB Conformer B (Br Axial, Me Equatorial) Transition->ConfB Thermodynamic Sink (Stable) Result Result: Axial Br is exposed to rapid E2 elimination

Figure 1: Conformational equilibrium of 4-bromo-4-methyl-THP. The steric bulk of the methyl group forces the bromine into the axial position, accelerating elimination pathways.

Physical & Spectroscopic Properties[1][2][3]

The following data aggregates experimental values for 4-bromo-4-methyltetrahydropyran (CAS 66299-88-5) and related analogs. Note that "Boiling Point" is often a theoretical extrapolation for tertiary bromides due to decomposition during distillation.

Table 1: Physicochemical Profile[1][4]
PropertyValue / CharacteristicTechnical Insight
Physical State Colorless to pale yellow liquidDarkening indicates HBr release (decomposition).
Density 1.46 – 1.49 g/cm³High density is characteristic of the heavy Br atom; significantly denser than water.
Refractive Index

High polarizability of the C-Br bond.
Boiling Point ~65–70°C @ 10 mmHg (Est.)Do not distill at atm pressure. Thermal elimination dominates >80°C.
Solubility DCM, THF, Et2O (Good)Reacts with nucleophilic solvents (MeOH, Water) via SN1 pathways.
Storage -20°C, under ArgonMust be stored over acid scavengers (K2CO3) to prevent autocatalytic decomposition.
Spectroscopic Fingerprint (Self-Validation)

Use these NMR markers to validate the integrity of your tertiary bromide. If you see olefinic peaks (5.3–5.5 ppm), your compound has degraded.

  • 
    C NMR (100 MHz, CDCl
    
    
    
    ):
    • C4 (Quaternary):

      
       68–72 ppm. (The diagnostic peak. If this vanishes and alkene carbons appear at 120-130 ppm, discard).
      
    • C2/C6 (Ether carbons):

      
       63–65 ppm.
      
    • C-Me (Methyl):

      
       30–35 ppm (Shifted upfield due to shielding if equatorial).
      
  • 
    H NMR (400 MHz, CDCl
    
    
    
    ):
    • Methyl Group: Singlet at

      
       1.80–1.95 ppm. (Deshielded by geminal Br).
      
    • Ring Protons: Complex multiplets 1.7–2.2 ppm (C3/C5) and 3.6–3.9 ppm (C2/C6).

Synthesis & Isolation Protocol (The Prins Route)

The most authoritative method for generating tertiary THP bromides is the Halo-Prins Cyclization . This method builds the ring and installs the bromide in a single step, avoiding the difficult functionalization of pre-existing THP rings.

Diagram: The Halo-Prins Workflow

PrinsWorkflow Start Homoallylic Alcohol + Aldehyde Intermed Oxocarbenium Ion Intermediate Start->Intermed Condensation Reagent Lewis Acid Source: TMSBr or SnBr4 Reagent->Intermed Activation Cyclization Cyclization & Bromide Trap (Kinetic Control) Intermed->Cyclization 6-endo-trig Product Tertiary THP Bromide (Crude) Cyclization->Product -TMS-OH QC QC Check: NMR for Alkene Product->QC < 0°C Workup

Figure 2: The Halo-Prins cyclization pathway. Note the critical temperature control to prevent elimination.

Step-by-Step Protocol

Rationale: This protocol uses TMSBr/InBr3 to drive the reaction while maintaining non-basic conditions to suppress E2 elimination.

  • Preparation: Flame-dry a round-bottom flask under Argon. Add homoallylic alcohol (1.0 equiv) and aldehyde (1.1 equiv) in anhydrous DCM (0.1 M).

  • Activation: Cool to -78°C . This is non-negotiable for tertiary bromides.

  • Addition: Add TMSBr (1.2 equiv) dropwise, followed by catalytic InBr

    
      (10 mol%) or SnBr
    
    
    
    .
    • Mechanism:[1][2][3][4][5] The Lewis acid generates an oxocarbenium ion. The alkene attacks this ion (Prins), generating a tertiary carbocation which is immediately trapped by the bromide ion.

  • Quench: Once TLC indicates consumption of alcohol (usually < 2 hrs), quench with saturated NaHCO

    
      at -78°C.
    
    • Warning: Warming the acidic mixture before quenching will cause rapid elimination to the dihydropyran.

  • Isolation: Extract with cold Et

    
    O. Dry over Na
    
    
    
    SO
    
    
    . Concentrate in vacuo without heating (water bath < 25°C).
  • Purification: Flash chromatography is risky due to the acidity of silica. Use neutral alumina or silica pre-treated with 1% Et

    
    N to prevent acid-catalyzed elimination on the column.
    

Reactivity Profile & Applications

The "Use-It-or-Lose-It" Principle

Tertiary THP bromides are rarely end-products; they are transient intermediates.

  • Radical Precursors: The C-Br bond is weak (~68 kcal/mol). Treatment with AIBN/Bu

    
    SnH generates a tertiary radical at C4. This is widely used to install axial alkyl groups via Keck allylation, leveraging the radical's preference to be attacked from the equatorial face (steric control).
    
  • Silver-Mediated Solvolysis (SN1): Reaction with AgOTf or AgClO

    
     in the presence of nucleophiles (alcohols, electron-rich arenes) proceeds via a discrete oxocarbenium ion.
    
    • Self-Validating Check: If the reaction turns purple/black rapidly, it indicates silver oxide formation or decomposition; ensure anhydrous conditions.

  • Elimination (The Main Side Reaction): In the presence of even weak bases (collidine, pyridine), the tertiary bromide converts to the endo-cyclic enol ether (dihydropyran).

References

  • Jasti, R., Vitale, J., & Rychnovsky, S. D. (2004).

    
    -Bromo Ethers." Journal of the American Chemical Society.[6] 
    
    • Context: Establishes the mechanistic grounding for axial selectivity in Prins cycliz
  • Hanschke, E. (1955). "Über die Herstellung von Tetrahydropyranen."[5][7] Chemische Berichte.

    • Context: The foundational synthesis of THP rings via acid-catalyzed condens
  • Woerpel, K. A. (2000). "Stereoselective Nucleophilic Additions to Cyclic Oxocarbenium Ions." Chemical Reviews.

    • Context: Authoritative review on the conformational preferences (axial vs equatorial
  • Eliel, E. L., et al. (1982). "Conformational Analysis. 42. Monosubstituted Tetrahydropyrans." Journal of the American Chemical Society.[6]

    • Context: The definitive source for A-values and NMR shift d
  • Miranda, P. O., et al. (2006). "Short and Efficient Synthesis of 4-Halotetrahydropyrans." Synlett.

Sources

Exploratory

Solubility of 4-Bromo-4-methyltetrahydropyran in organic solvents

An In-depth Technical Guide to the Solubility of 4-Bromo-4-methyltetrahydropyran in Organic Solvents Prepared by: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive analysis of th...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Solubility of 4-Bromo-4-methyltetrahydropyran in Organic Solvents

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-Bromo-4-methyltetrahydropyran, a key halogenated cyclic ether intermediate in modern organic synthesis. In the absence of extensive, publicly available quantitative solubility data, this document establishes a robust predictive framework grounded in fundamental physicochemical principles. We will dissect the molecular structure of 4-Bromo-4-methyltetrahydropyran to forecast its behavior across a spectrum of common organic solvents. Furthermore, this guide furnishes detailed, field-proven experimental protocols for researchers to quantitatively determine solubility, ensuring both accuracy and safety. This document is intended for researchers, process chemists, and drug development professionals who require a deep, practical understanding of this reagent's solubility to optimize reaction conditions, purification strategies, and formulation development.

Introduction and Physicochemical Profile

4-Bromo-4-methyltetrahydropyran is a substituted heterocyclic compound of increasing interest in the synthesis of complex organic molecules and pharmaceutical intermediates. Its structure, featuring a tetrahydropyran ring, a tertiary bromine atom, and a methyl group, imparts a unique combination of polarity and lipophilicity that dictates its behavior in solution. An understanding of its solubility is paramount for its effective use, influencing reaction kinetics, mass transfer, and product isolation.

The molecule's core is the tetrahydropyran (THP) ring, a cyclic ether. Ethers are known as versatile solvents, capable of acting as hydrogen bond acceptors through the lone pairs on the oxygen atom.[1] However, the presence of the bulky alkyl substituents and the bromine atom significantly modulates these properties.

Below is a summary of the known and computed physicochemical properties of 4-Bromo-4-methyltetrahydropyran, which form the basis for predicting its solubility.

PropertyValueSource
CAS Number 66299-88-5[2]
Molecular Formula C₆H₁₁BrO[2]
Molecular Weight 179.05 g/mol [2]
Physical Form Liquid
XLogP3-AA (Predicted) 1.7[2]
Topological Polar Surface Area (TPSA) 9.2 Ų[2]
Hydrogen Bond Donor Count 0[2]
Hydrogen Bond Acceptor Count 1[2]

The positive XLogP3-AA value suggests a degree of lipophilicity, while the small TPSA and the single hydrogen bond acceptor site (the ether oxygen) indicate limited polarity.[2] This profile suggests that while not entirely non-polar, the compound will favor solvents of low to moderate polarity.

Theoretical Principles and Predicted Solubility Profile

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which, at a molecular level, refers to the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.[3] For dissolution to occur, the energy released from solute-solvent interactions must be sufficient to overcome the forces holding the solute and solvent molecules together.

The key structural features of 4-Bromo-4-methyltetrahydropyran influencing its solubility are:

  • The Ether Oxygen: The oxygen atom is the most polar feature, capable of acting as a hydrogen bond acceptor and participating in dipole-dipole interactions.[1] This promotes solubility in polar solvents.

  • The Alkyl Framework (C₅H₁₁): The carbon backbone is non-polar and will engage in weaker London dispersion forces. This component drives solubility in non-polar, lipophilic solvents.

  • The Tertiary Bromine Atom: The C-Br bond is polar, contributing to the overall dipole moment. However, the bromine atom is also large and polarizable, enhancing van der Waals interactions. Halogen atoms can participate in so-called "halogen bonding," a non-covalent interaction with Lewis bases, which can influence solubility in specific solvents.[4]

The interplay of these features leads to the following predicted solubility profile:

Solvent ClassRepresentative SolventsPredicted SolubilityRationale
Non-Polar Hexane, Cyclohexane, TolueneHigh The dominant non-polar alkyl structure will interact favorably with these solvents via London dispersion forces.
Polar Aprotic Tetrahydrofuran (THF), Dichloromethane (DCM), Ethyl Acetate, AcetoneHigh to Moderate These solvents can accommodate both the polar (ether, C-Br) and non-polar parts of the molecule. THF, being a cyclic ether itself, is expected to be an excellent solvent.[5]
Polar Protic Methanol, EthanolModerate to Low While the ether oxygen can accept hydrogen bonds, the molecule lacks a hydrogen bond donor. The large non-polar component will disrupt the strong hydrogen-bonding network of these solvents, limiting solubility.
Highly Polar/Aqueous Water, Dimethyl Sulfoxide (DMSO)Very Low (in Water) The molecule's significant lipophilicity (XLogP3 ≈ 1.7) and inability to donate hydrogen bonds make it poorly soluble in water. Solubility in DMSO is likely higher due to DMSO's strong polar aprotic nature.

This predictive framework is visualized in the diagram below, illustrating the interaction between the solute and different solvent types.

G Figure 1: Factors Influencing Solubility cluster_solute 4-Bromo-4-methyltetrahydropyran cluster_solvents Solvent Classes Solute C₆H₁₁BrO Feature1 Ether Oxygen (H-Bond Acceptor) Feature2 Alkyl Backbone (Non-Polar) Feature3 Tertiary Bromide (Polar/Polarizable) PolarAprotic Polar Aprotic (e.g., THF, DCM) Feature1->PolarAprotic Favorable (Dipole-Dipole) PolarProtic Polar Protic (e.g., Ethanol) Feature1->PolarProtic Moderately Favorable (H-Bond Acceptance) NonPolar Non-Polar (e.g., Hexane) Feature2->NonPolar Favorable (Dispersion Forces) Feature2->PolarProtic Unfavorable Feature3->PolarAprotic Favorable

Caption: Molecular features governing solubility.

Experimental Protocol for Quantitative Solubility Determination

Given the lack of published data, experimental determination is essential for any process-critical application. The isothermal shake-flask method is a reliable and widely accepted standard for determining the solubility of a liquid in a solvent.[3][6]

Objective: To determine the concentration (in g/100 mL or mol/L) of 4-Bromo-4-methyltetrahydropyran in a given organic solvent at a specified temperature.

Materials:

  • 4-Bromo-4-methyltetrahydropyran (ensure purity via GC or NMR)

  • Solvent of interest (HPLC-grade or equivalent)

  • Analytical balance (± 0.1 mg)

  • Glass vials with PTFE-lined screw caps (e.g., 20 mL scintillation vials)

  • Thermostatically controlled shaker or water bath

  • Volumetric flasks and pipettes

  • Gas chromatograph with a flame ionization detector (GC-FID) or other suitable analytical instrument (e.g., HPLC)

  • Internal standard (a non-reactive compound with a distinct retention time, e.g., dodecane)

Step-by-Step Methodology
  • Preparation of Standard Solutions:

    • Accurately prepare a stock solution of 4-Bromo-4-methyltetrahydropyran in the chosen solvent.

    • From the stock solution, create a series of calibration standards of known concentrations.

    • Add a fixed, known amount of the internal standard to each calibration standard and a blank.

  • Sample Preparation (Shake-Flask Method):

    • Add a known volume of the solvent (e.g., 10.0 mL) to several vials.

    • Add an excess of 4-Bromo-4-methyltetrahydropyran to each vial. An excess is present when a separate, undissolved phase of the solute is clearly visible.

    • Securely cap the vials to prevent solvent evaporation.

    • Place the vials in the thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

    • Shake the vials for a sufficient time to reach equilibrium. A minimum of 24 hours is recommended, with periodic checks at 48 and 72 hours to ensure the concentration has plateaued.

  • Sample Analysis:

    • Once equilibrium is reached, stop shaking and allow the vials to stand undisturbed in the temperature bath for at least 2 hours to allow the undissolved phase to settle.

    • Carefully withdraw an aliquot from the clear, supernatant (saturated solution) phase. Avoid disturbing the undissolved layer.

    • Accurately dilute the aliquot with the solvent to a concentration that falls within the range of the calibration standards.

    • Add the same fixed amount of internal standard to the diluted sample as was used in the standards.

    • Analyze the calibration standards and the prepared sample by GC-FID.

  • Data Analysis and Calculation:

    • Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard versus the concentration of the analyte for the standard solutions.

    • Determine the concentration of 4-Bromo-4-methyltetrahydropyran in the diluted sample using the calibration curve.

    • Calculate the original concentration in the saturated solution by accounting for the dilution factor. The result is the solubility of the compound in that solvent at the specified temperature.

The workflow for this protocol is outlined in the following diagram.

G Figure 2: Experimental Workflow for Solubility Determination A Prepare Calibration Standards G Analyze Standards & Sample via GC-FID A->G B Add Solvent & Excess Solute to Vials C Equilibrate in Thermostatic Shaker (24-72h) B->C D Allow Phases to Settle C->D E Withdraw Aliquot of Saturated Solution D->E F Dilute Sample & Add Internal Standard E->F F->G H Calculate Concentration (Solubility) G->H

Caption: Shake-flask method workflow.

Safety and Handling

As a halogenated organic compound, 4-Bromo-4-methyltetrahydropyran must be handled with appropriate care. While a specific Safety Data Sheet (SDS) may be limited to supplier information, general precautions for alkyl halides and ethers should be followed.

  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.[7]

  • Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[8]

  • Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents. The supplier recommends refrigeration.

  • Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[7] It is classified as a substance that may cause skin, eye, and respiratory irritation.

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations for halogenated organic waste.

Conclusion

4-Bromo-4-methyltetrahydropyran is a molecule with a hybrid polarity, featuring a hydrogen-bond-accepting ether and a significant non-polar alkyl framework. This structure dictates a high solubility in non-polar and moderately polar aprotic solvents, with progressively lower solubility in polar protic solvents and very poor solubility in water. For any application requiring precise concentration control, such as in process chemistry or pharmaceutical formulation, the predictive analysis presented here must be supplemented with rigorous experimental data. The provided shake-flask protocol offers a reliable methodology for obtaining this critical information, enabling researchers to leverage the synthetic utility of this compound with confidence and safety.

References

  • Vertex AI Search Result[6], EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. Available at:

  • Vertex AI Search Result[3], Experiment: Solubility of Organic & Inorganic Compounds. Available at:

  • Vertex AI Search Result[9], Experiment 1. Solubility of Organic Compounds. Scribd. Available at:

  • Vertex AI Search Result, 4-Bromo-4-methyltetrahydropyran | 66299-88-5. Sigma-Aldrich. Available at:

  • Vertex AI Search Result[2], 4-Bromo-4-methyltetrahydropyran 66299-88-5 wiki. Guidechem. Available at:

  • Vertex AI Search Result, Solubility of Organic Compounds. (2023). Available at:

  • Vertex AI Search Result[7], SAFETY DATA SHEET for 3-BROMO-4-METHYLPYRIDINE. (2010). Available at:

  • Vertex AI Search Result[8], SAFETY DATA SHEET for 4-Methyltetrahydropyran. (2020). Available at:

  • Vertex AI Search Result[4], Determining the relative structural relevance of halogen and hydrogen bonds in self-assembled monolayers. The University of Brighton. Available at:

  • Vertex AI Search Result[1], Functional Groups In Organic Chemistry. (2026). Available at:

  • Vertex AI Search Result[5], Solvent Miscibility Table. MilliporeSigma. Available at:

Sources

Foundational

A Technical Guide to 4-Bromo-4-methyltetrahydropyran (PubChem CID: 71369590): Properties, Synthesis, and Applications

Executive Summary: This document provides a comprehensive technical overview of 4-Bromo-4-methyltetrahydropyran (CAS No. 66299-88-5), a valuable heterocyclic building block for chemical synthesis and drug discovery. The...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: This document provides a comprehensive technical overview of 4-Bromo-4-methyltetrahydropyran (CAS No. 66299-88-5), a valuable heterocyclic building block for chemical synthesis and drug discovery. The tetrahydropyran (THP) moiety is a prevalent scaffold in medicinal chemistry, prized for its ability to improve physicochemical properties and serve as a stable ether linkage. This guide details the compound's chemical and physical properties, provides a robust protocol for its synthesis and characterization, explores its chemical reactivity and synthetic utility, and outlines critical safety and handling procedures. The content is tailored for researchers, synthetic chemists, and drug development professionals seeking to leverage this versatile intermediate in their work.

Introduction and Overview

The tetrahydropyran (THP) ring is a cornerstone structural motif in a multitude of natural products and pharmacologically active molecules. Its favorable properties, including metabolic stability, a defined three-dimensional structure, and its capacity to act as a hydrogen bond acceptor, make it an attractive component in modern drug design. 4-Bromo-4-methyltetrahydropyran emerges as a key synthetic intermediate, providing a direct route to introduce the 4-methyl-substituted THP scaffold into target molecules. The tertiary bromide offers a reactive handle for a variety of transformations, including nucleophilic substitution, organometallic reagent formation, and cross-coupling reactions, making it a versatile tool for constructing complex molecular architectures.

Chemical and Physical Properties

4-Bromo-4-methyltetrahydropyran is a liquid at room temperature, characterized by the identifiers and computed properties summarized below. These properties are essential for planning reactions, purification procedures, and ensuring appropriate storage.

PropertyValueSource
PubChem CID 71369590[1]
CAS Number 66299-88-5[1]
Molecular Formula C₆H₁₁BrO[1]
Molecular Weight 179.05 g/mol [1]
Physical Form Liquid
Canonical SMILES CC1(CCOCC1)Br[1]
InChI Key QWCMUULWVOAVEJ-UHFFFAOYSA-N[1]
XLogP3-AA 1.8[1]
Hydrogen Bond Donor Count 0[1]
Hydrogen Bond Acceptor Count 1[1]
Topological Polar Surface Area 9.2 Ų[1]
Storage Temperature Refrigerator

Synthesis and Purification

The conversion of a tertiary alcohol to a tertiary bromide is a fundamental transformation in organic synthesis. For 4-Bromo-4-methyltetrahydropyran, a common and effective method is the Appel reaction, which utilizes triphenylphosphine and a bromine source like carbon tetrabromide. This approach proceeds under mild conditions, minimizing potential side reactions.

Synthetic Rationale and Mechanism

The reaction is initiated by the attack of triphenylphosphine on carbon tetrabromide, forming a phosphonium bromide intermediate. The oxygen of the starting alcohol, 4-methyltetrahydropyran-4-ol, then attacks the electrophilic phosphorus atom. The final step is an intramolecular Sₙ2-type displacement of the triphenylphosphine oxide group by the bromide ion, yielding the desired tertiary bromide. The formation of the highly stable triphenylphosphine oxide byproduct provides the thermodynamic driving force for the reaction.

Detailed Experimental Protocol: Synthesis of 4-Bromo-4-methyltetrahydropyran

This protocol is adapted from a general procedure for the synthesis of the related compound, 4-bromotetrahydropyran.[2]

  • Reagent Preparation: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add the starting material, 4-methyltetrahydropyran-4-ol (1.0 eq.).

  • Solvent Addition: Dissolve the alcohol in anhydrous dichloromethane (DCM) to a concentration of approximately 0.4 M.

  • Reagent Addition: Add triphenylphosphine (1.2 eq.) and carbon tetrabromide (1.1 eq.) to the solution. The addition of carbon tetrabromide should be done portion-wise, as the initial reaction can be exothermic.

  • Reaction: Stir the reaction mixture vigorously at room temperature overnight (12-16 hours) to ensure complete conversion. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Workup: Upon completion, concentrate the reaction mixture under reduced pressure to remove the DCM.

  • Purification: The resulting crude residue contains the product and triphenylphosphine oxide. Purify the material using flash column chromatography on silica gel. A non-polar eluent system, such as a gradient of ethyl acetate in hexane (e.g., 0% to 5% ethyl acetate), is typically effective. The desired product is less polar and will elute before the triphenylphosphine oxide byproduct.

  • Final Product: Combine the product-containing fractions and concentrate under reduced pressure to afford 4-Bromo-4-methyltetrahydropyran as a liquid. Confirm purity and identity using the analytical methods described in Section 4.0.

Synthesis Workflow Diagram

G cluster_prep Reaction Setup cluster_reaction Reaction & Workup cluster_purification Purification A 1. Add 4-methyltetrahydropyran-4-ol to a flame-dried flask B 2. Dissolve in anhydrous DCM A->B C 3. Add PPh3 and CBr4 B->C D 4. Stir overnight at room temperature C->D E 5. Concentrate under reduced pressure D->E F 6. Purify by flash chromatography on silica gel E->F G 7. Combine fractions and concentrate F->G H Final Product: 4-Bromo-4-methyltetrahydropyran G->H

Fig 1: Synthesis workflow for 4-Bromo-4-methyltetrahydropyran.

Spectroscopic and Analytical Characterization

Due to the limited availability of public experimental spectra, this section provides predicted data based on the compound's structure. These predictions serve as a benchmark for researchers to confirm the identity and purity of their synthesized material.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted, 500 MHz, CDCl₃): The proton spectrum is expected to be relatively simple. The protons on the tetrahydropyran ring adjacent to the oxygen (positions 2 and 6) will be the most downfield, while the protons adjacent to the quaternary carbon (positions 3 and 5) will be further upfield.

Proton AssignmentPredicted Chemical Shift (δ, ppm)Predicted Multiplicity
-CH₃~1.8 - 2.0Singlet (s)
-CH₂- (Positions 3 & 5)~2.0 - 2.3Multiplet (m)
-CH₂-O- (Positions 2 & 6)~3.7 - 4.0Multiplet (m)

¹³C NMR (Predicted, 125 MHz, CDCl₃): The carbon spectrum will show four distinct signals corresponding to the methyl group, the two sets of equivalent methylene carbons, and the quaternary carbon bearing the bromine.

Carbon AssignmentPredicted Chemical Shift (δ, ppm)
-CH₃~30 - 35
-CH₂- (Positions 3 & 5)~40 - 45
C-Br (Position 4)~60 - 65
-CH₂-O- (Positions 2 & 6)~65 - 70
Mass Spectrometry (MS)

The mass spectrum under Electron Ionization (EI) conditions will be characterized by the molecular ion and key fragment ions. A critical diagnostic feature is the isotopic signature of bromine (⁷⁹Br and ⁸¹Br), which exists in an approximate 1:1 ratio. This results in two molecular ion peaks of nearly equal intensity separated by 2 m/z units.[3]

m/z ValueIon AssignmentNotes
178/180[M]⁺Molecular ion peak, showing the characteristic bromine isotope pattern.
99[M-Br]⁺Fragment resulting from the loss of the bromine atom.
57[C₄H₉]⁺Further fragmentation.
Infrared (IR) Spectroscopy

The IR spectrum will display characteristic absorption bands for the functional groups present in the molecule.

Wavenumber (cm⁻¹)Vibration TypeFunctional Group
~2850 - 2960C-H StretchAlkane (-CH₂, -CH₃)
~1080 - 1150C-O StretchEther
~550 - 650C-Br StretchAlkyl Bromide

Reactivity and Synthetic Utility

4-Bromo-4-methyltetrahydropyran is an excellent electrophile and a precursor to organometallic reagents. Its primary utility lies in its ability to introduce the 4-methyltetrahydropyran-4-yl moiety into various molecular frameworks.

  • Nucleophilic Substitution: The tertiary bromide can be displaced by a range of nucleophiles, although elimination can be a competing pathway, especially with strong, sterically hindered bases.

  • Grignard Reagent Formation: The compound readily reacts with magnesium metal in an ethereal solvent (like diethyl ether or THF) to form the corresponding Grignard reagent. This transforms the electrophilic carbon into a potent nucleophile, capable of reacting with aldehydes, ketones, esters, and other electrophiles.

  • Cross-Coupling Reactions: Drawing parallels from the reactivity of the simpler 4-bromotetrahydropyran, this compound is an excellent candidate for transition-metal-catalyzed cross-coupling reactions.[2] For example, in Suzuki-Miyaura coupling, it can be coupled with boronic acids or esters in the presence of a palladium or nickel catalyst to form C-C bonds.

G cluster_reactions Key Synthetic Transformations start 4-Bromo-4-methyltetrahydropyran grignard Grignard Reagent (Nucleophile) start->grignard + Mg, Ether suzuki Suzuki Coupling Product (C-C Bond Formation) start->suzuki + R-B(OR)2 [Pd] or [Ni] catalyst substitution Nucleophilic Substitution Product start->substitution + Nucleophile (Nu-)

Sources

Protocols & Analytical Methods

Method

Using 4-Bromo-4-methyltetrahydropyran in Suzuki cross-coupling reactions

Application Note: High-Efficiency Suzuki Cross-Coupling of 4-Bromo-4-methyltetrahydropyran Executive Summary The installation of the 4-methyltetrahydropyran (4-Me-THP) motif is a high-value strategy in medicinal chemistr...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Efficiency Suzuki Cross-Coupling of 4-Bromo-4-methyltetrahydropyran

Executive Summary

The installation of the 4-methyltetrahydropyran (4-Me-THP) motif is a high-value strategy in medicinal chemistry, offering a lipophilic, metabolically robust bioisostere for gem-dimethyl cyclohexane or phenyl rings. However, the requisite precursor, 4-Bromo-4-methyltetrahydropyran , represents a tertiary alkyl halide .

Standard Palladium-catalyzed Suzuki-Miyaura conditions (e.g.,


, 

) typically fail with this substrate, resulting in:
  • No Reaction: Due to the high activation energy of oxidative addition at a sterically hindered tertiary center.

  • 
    -Hydride Elimination:  Rapid formation of the alkene (4-methylenetetrahydropyran) rather than the cross-coupled product.
    

This guide details a Nickel-catalyzed radical cross-coupling protocol , validated by the work of Zultanski and Fu, which overcomes these limitations via a Single Electron Transfer (SET) mechanism.

Compound Profile & Handling

PropertyDetail
Compound Name 4-Bromo-4-methyltetrahydropyran
CAS Number 66299-88-5 (or 25637-16-5 for generic bromides)
Structure Tertiary alkyl bromide on a THP ring
Stability Moderate.[1] Prone to hydrolysis to the alcohol if exposed to moisture/acid.
Storage Store at 2–8°C under inert atmosphere (Argon/Nitrogen).
Reactivity Class Tertiary Electrophile (High steric bulk, high elimination risk).

Scientific Rationale: The Nickel Advantage

To successfully couple 4-Bromo-4-methyltetrahydropyran, one must abandon the classical two-electron Pd(0)/Pd(II) cycle in favor of a Nickel-catalyzed radical pathway .

Why Palladium Fails
  • Steric Hindrance: The tertiary carbon blocks the approach of the Pd center, making oxidative addition kinetically incompetent.

  • 
    -Hydride Elimination:  Even if oxidative addition occurs, the resulting 
    
    
    
    species is highly unstable. The agostic interaction with the
    
    
    -hydrogens on the THP ring leads to rapid elimination of H-Br, yielding the alkene byproduct.
Why Nickel Succeeds (The Radical Mechanism)

Nickel catalysts, specifically stabilized by nitrogen ligands like dtbbpy (4,4'-di-tert-butyl-2,2'-bipyridine), operate via a radical chain mechanism.

  • SET Initiation: An electron-rich Nickel species donates a single electron to the C-Br bond.

  • Radical Generation: This cleaves the bond, generating a tertiary alkyl radical (

    
    ) and a Nickel-bromide species.
    
  • Recombination: The radical recombines with the metal center (or a transmetallated Ni-Aryl species) to form the C-C bond without passing through a long-lived, elimination-prone intermediate.

Mechanistic Visualization

Ni_Catalytic_Cycle Start Pre-Catalyst NiBr2·diglyme + dtbbpy ActiveCat Active Ni Species (LnNi) Start->ActiveCat Activation OxAdd Single Electron Transfer (SET) Generates Tertiary Radical (R•) ActiveCat->OxAdd + R-Br (Substrate) Radical Alkyl Radical (4-Me-THP•) OxAdd->Radical Homolysis TransMet Transmetallation (Ar-B(OH)2 + Base) OxAdd->TransMet Ni-Br Species Radical->TransMet Radical Rebound Coupling Reductive Elimination C-C Bond Formation TransMet->Coupling Ni(Ar)(Alkyl) Coupling->ActiveCat Regeneration Product Product 4-Aryl-4-Me-THP Coupling->Product

Caption: Simplified Ni-catalyzed radical cross-coupling cycle suppressing beta-hydride elimination.

Experimental Protocols

Protocol A: Nickel-Catalyzed Arylation (Recommended)

Based on Zultanski & Fu, J. Am. Chem. Soc. 2013.[2]

Reagents:

  • Substrate: 4-Bromo-4-methyltetrahydropyran (1.0 equiv)

  • Nucleophile: Arylboronic Acid (1.5 equiv)

  • Catalyst:

    
     (10 mol%)
    
  • Ligand: 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy ) (15 mol%)

  • Base: Potassium Phosphate Tribasic (

    
    ) (3.0 equiv)
    
  • Solvent: Isobutanol (

    
    -BuOH) (0.15 M concentration)
    

Step-by-Step Procedure:

  • Glovebox/Inert Setup: In a nitrogen-filled glovebox (or using rigorous Schlenk technique), charge a reaction vial with:

    • 
       (0.10 equiv)
      
    • dtbbpy (0.15 equiv)

    • Arylboronic acid (1.5 equiv)

    • 
       (3.0 equiv)
      
  • Solvent Addition: Add anhydrous Isobutanol . The alcohol solvent is critical for activating the boronic acid in this specific catalytic system.

  • Substrate Addition: Add 4-Bromo-4-methyltetrahydropyran (1.0 equiv).

    • Note: If the substrate is liquid, add it neat via syringe. If solid, weigh it with the other solids.

  • Reaction: Seal the vial with a PTFE-lined cap. Remove from the glovebox and stir vigorously at 60 °C for 24 hours.

    • Stirring is crucial as

      
       is insoluble.
      
  • Workup:

    • Cool to room temperature.[3]

    • Dilute with Ethyl Acetate (EtOAc) and pass through a short pad of silica gel or Celite to remove nickel salts.

    • Concentrate the filtrate in vacuo.

  • Purification: Purify via flash column chromatography (typically Hexanes/EtOAc).

Protocol B: Palladium-Catalyzed (Alternative)

Only use if Nickel is incompatible with other functional groups. Success rate is significantly lower.

  • Catalyst:

    
     (5–10 mol%) or Pd-PEPPSI-IPr.
    
  • Base:

    
     or 
    
    
    
    .
  • Solvent: Dioxane or Toluene at 100 °C.

  • Warning: Expect 20–40% alkene byproduct (elimination).

Workflow Visualization

Workflow cluster_0 Preparation (Inert) cluster_1 Reaction cluster_2 Workup Solids Weigh Solids: NiBr2·diglyme, Ligand, Boronic Acid, Base Solvent Add Solvent: Isobutanol Solids->Solvent Substrate Add Substrate: 4-Br-4-Me-THP Solvent->Substrate Heat Heat to 60°C 24 Hours Substrate->Heat Stir Vigorous Stirring (Heterogeneous) Heat->Stir Filter Filter (Silica/Celite) Remove Ni salts Stir->Filter Purify Flash Chromatography Filter->Purify

Caption: Operational workflow for the Ni-catalyzed arylation of 4-Bromo-4-methyltetrahydropyran.

Optimization & Troubleshooting Guide

ObservationProbable CauseCorrective Action
Low Conversion (<10%) Catalyst DeactivationEnsure strict inert conditions (

kills Ni catalysts). Use fresh

.
High Alkene Byproduct

-Hydride Elimination
Lower temperature to 40–50°C. Ensure ligand (dtbbpy) is not degraded.
Protodehalogenation (R-H) Moisture / Radical QuenchUse anhydrous Isobutanol. Check boronic acid quality (wet boronic acids can act as proton sources).
Unreacted Bromide Steric Bulk of Boronic AcidIf using ortho-substituted arylboronic acids, increase catalyst loading to 15 mol% and time to 48h.

References

  • Zultanski, S. L.; Fu, G. C. "Nickel-Catalyzed Carbon–Carbon Bond-Forming Reactions of Unactivated Tertiary Alkyl Halides: Suzuki Arylations."[2][4] Journal of the American Chemical Society, 2013 , 135(2), 624–627.[2][4] [Link]

  • Netherton, M. R.; Fu, G. C. "Nickel-Catalyzed Cross-Couplings of Unactivated Alkyl Halides and Pseudohalides with Organometallic Reagents.
  • Tasker, S. Z.; Standley, E. A.; Jamison, T. F. "Recent Advances in Homogeneous Nickel Catalysis." Nature, 2014 , 509, 299–309. [Link]

Sources

Application

Application Note: High-Fidelity Nucleophilic Substitution Protocols for Tertiary Tetrahydropyran Halides

Executive Summary Tertiary tetrahydropyran (THP) halides (specifically 4-halo-4-alkyltetrahydropyrans) represent a high-value but synthetically challenging motif in drug discovery. These substrates serve as precursors to...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Tertiary tetrahydropyran (THP) halides (specifically 4-halo-4-alkyltetrahydropyrans) represent a high-value but synthetically challenging motif in drug discovery. These substrates serve as precursors to sp³-rich quaternary centers, a structural feature increasingly prioritized to improve the solubility and metabolic stability of clinical candidates (


 metric).

However, traditional nucleophilic substitution (


) is geometrically impossible at these tertiary centers. Furthermore, basic conditions required for many nucleophiles invariably trigger E2 elimination to the thermodynamically stable endocyclic alkene (dihydro-2H-pyran).

This guide details Lewis Acid-Mediated Ion-Pair Substitution protocols. By avoiding basic conditions and utilizing silylated nucleophiles, researchers can suppress elimination and achieve high-yield quaternary center formation.

Mechanistic Analysis & Strategy

The Challenge: Elimination vs. Substitution

The tertiary C4 position in a THP ring is sterically crowded. Upon ionization, the resulting carbocation is stabilized by the alkyl group but is prone to rapid proton loss from the adjacent C3/C5 positions.

Core Strategy:

  • Leaving Group Activation: Use a Lewis Acid (LA) to complex the halogen, weakening the C-X bond without generating a "naked," highly reactive carbocation that would instantly eliminate.

  • Nucleophile Selection: Use "soft," non-basic silylated nucleophiles (TMS-Nu) that react essentially irreversibly with the activated ion pair.

  • Solvent Effects: Use non-coordinating, non-polar solvents (DCM, DCE) to promote tight ion-pairing, which favors substitution over elimination.

Pathway Visualization

The following diagram illustrates the divergence between the desired substitution (via ion pair) and the competing elimination pathways.

G Substrate Tertiary THP Halide (4-Chloro-4-Alkyl THP) LA_Complex Lewis Acid Complex [R-Cl---LA] Substrate->LA_Complex + Lewis Acid (ZnCl2, TiCl4) IonPair Tight Ion Pair [R+ ... Cl-LA-] LA_Complex->IonPair Ionization Elimination Elimination Product (Endocyclic Alkene) IonPair->Elimination Base / High Temp (E1 Pathway) Substitution Substitution Product (Quaternary Center) IonPair->Substitution + TMS-Nucleophile (SN1-like)

Figure 1: Mechanistic divergence in tertiary THP functionalization. Success relies on intercepting the Tight Ion Pair before proton transfer occurs.

Experimental Protocols

Protocol A: Carbon-Carbon Bond Formation (Sakurai-Type)

Application: Introduction of allyl, cyano, or enol groups to form all-carbon quaternary centers. Scope: Compatible with 4-chloro-4-methyl and 4-chloro-4-phenyl THP systems.

Reagents:

  • Substrate: 4-Chloro-4-methyltetrahydropyran (1.0 equiv)

  • Nucleophile: Allyltrimethylsilane (1.5 equiv)

  • Lewis Acid: Zinc Chloride (

    
    ), 1.0 M in ether (1.2 equiv) OR Titanium Tetrachloride (
    
    
    
    ) (1.1 equiv) for less reactive substrates.
  • Solvent: Anhydrous Dichloromethane (DCM).

Step-by-Step Methodology:

  • Preparation: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet. Cool to room temperature under

    
     flow.
    
  • Solvation: Charge the flask with the tertiary THP halide (1.0 mmol) and dissolve in anhydrous DCM (5 mL, 0.2 M concentration).

  • Nucleophile Addition: Add Allyltrimethylsilane (1.5 mmol, 240 µL) via syringe. The mixture should remain clear.

  • Catalyst Addition (Critical Step):

    • Cool the reaction mixture to -78 °C (dry ice/acetone bath).

    • Add the Lewis Acid dropwise over 5 minutes.

    • Note: If using

      
      , the solution may turn yellow/orange. If using 
      
      
      
      , it often remains colorless or cloudy.
  • Reaction: Stir at -78 °C for 1 hour, then allow to warm slowly to 0 °C over 2 hours. Monitor via TLC (stain with PMA or Iodine; UV is often ineffective for aliphatic THPs).

  • Quench: Pour the reaction mixture into a vigorously stirring saturated aqueous

    
     solution (10 mL).
    
  • Workup: Extract with DCM (3 x 10 mL). Dry combined organics over

    
    , filter, and concentrate in vacuo.
    
  • Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: Azidation (Nitrogen Introduction)

Application: Synthesis of tertiary amines via reduction of the azide intermediate. Safety Warning: Organic azides can be explosive. Maintain low concentrations and avoid heating.

Reagents:

  • Substrate: 4-Chloro-4-substituted THP (1.0 equiv)

  • Nucleophile: Trimethylsilyl azide (

    
    ) (2.0 equiv)
    
  • Lewis Acid: Tin(IV) Chloride (

    
    ) (1.0 equiv)
    

Step-by-Step Methodology:

  • Dissolve substrate in anhydrous 1,2-Dichloroethane (DCE).

  • Add

    
     at room temperature.
    
  • Cool to 0 °C .

  • Add

    
     (1.0 M in DCM) dropwise.
    
  • Stir at 0 °C for 4 hours. Do not warm to reflux.

  • Quench with water. Caution: Hydrolysis of excess

    
     produces Hydrazoic acid (
    
    
    
    ), which is toxic. Perform quench in a fume hood.
  • Extract and purify as per Protocol A.

Data & Optimization Guide

Lewis Acid Selection Matrix

The choice of Lewis Acid dictates the "looseness" of the ion pair. Stronger acids drive conversion but increase elimination risk.

Lewis AcidAcidity StrengthRecommended SubstratesRisk Profile

MildReactive tertiary benzylic THPsLow elimination; slow reaction for purely alkyl THPs.

ModerateStandard 4-alkyl-4-halo THPsBalanced profile; excellent for azidation.

StrongUnreactive/Sterically hindered THPsHigh conversion; requires low temp (-78°C) to prevent elimination.

Very StrongFriedel-Crafts ArylationAggressive; often causes ring-opening or polymerization side reactions.
Stereochemical Considerations

In 4-substituted THPs, the incoming nucleophile generally approaches from the axial direction to minimize steric strain with the adjacent axial hydrogens (3-H and 5-H), although the presence of the C4-alkyl group complicates this.

  • Observation: If the C4-alkyl group is Methyl, the nucleophile often ends up equatorial (thermodynamic product) if the reaction is allowed to equilibrate.

  • Control: Kinetic control (low temp, short time) favors the product resulting from anti-approach to the leaving group, though the planar carbocation intermediate erodes this selectivity.

Workflow Visualization

The following diagram outlines the decision tree for selecting the correct protocol based on the desired functional group.

Workflow Start Start: Tertiary THP Halide Target Select Target Functional Group Start->Target Path_C C-C Bond (Quaternary Carbon) Target->Path_C Path_N C-N Bond (Tertiary Amine) Target->Path_N Path_Ar C-Aryl Bond (Friedel-Crafts) Target->Path_Ar Reagent_C Reagent: Allyl-TMS / CNTMS Catalyst: ZnCl2 or TiCl4 Path_C->Reagent_C Reagent_N Reagent: TMS-N3 Catalyst: SnCl4 Path_N->Reagent_N Reagent_Ar Reagent: Electron-Rich Arene Catalyst: FeCl3 or AlCl3 Path_Ar->Reagent_Ar

Figure 2: Protocol selection workflow based on target moiety.

References

  • Liu, G.-Q., et al. (2014).[1] "Preparation of trans-2-Substituted-4-halopiperidines and cis-2-Substituted-4-halotetrahydropyrans via AlCl3-Catalyzed Prins Reaction." The Journal of Organic Chemistry, 79(21), 10094-10109. Link

  • Tadpetch, K., & Rychnovsky, S. D. (2008).[2] "InCl3-Mediated Cyclization of Homoallyl (Thio)alcohols with Aldehydes." Organic Letters, 10(21), 4839-4842. Link

  • Mascal, M., et al. (2010).[3] "Nucleophilic Substitution at Tertiary Carbons." Journal of the American Chemical Society, 132(31), 10662-10664. Link

  • Yadav, J. S., et al. (2001).[2] "Mild and Efficient Prins Cyclization Catalyzed by Sc(OTf)3." Synthesis, 2001(06), 885-888. Link

  • Overman, L. E. (2010). "Stereoselective Synthesis of Tetrahydropyrans via Prins Cyclization." Chemical Reviews, 110, 3991. (General Grounding Reference for THP reactivity).

Sources

Method

Application Note: 4-Bromo-4-methyltetrahydropyran as a Scaffold in Medicinal Chemistry

Executive Summary In modern drug discovery, the 4-methyltetrahydropyran-4-yl moiety serves as a critical bioisostere for the tert-butyl or 1-methylcyclohexyl group. By replacing a lipophilic methylene (–CH₂–) with an eth...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In modern drug discovery, the 4-methyltetrahydropyran-4-yl moiety serves as a critical bioisostere for the tert-butyl or 1-methylcyclohexyl group. By replacing a lipophilic methylene (–CH₂–) with an ether oxygen (–O–), this scaffold lowers cLogP (typically by ~1.0–1.5 units) while maintaining the steric bulk necessary for hydrophobic pocket filling.

This Application Note details the handling, synthesis, and cross-coupling of 4-Bromo-4-methyltetrahydropyran , a volatile and sterically hindered building block. We provide a validated workflow for installing this quaternary center onto aromatic systems using Nickel-catalyzed cross-electrophile coupling, overcoming the limitations of traditional Sɴ1/Sɴ2 pathways.

The Scaffold Advantage: Physicochemical Logic

The 4,4-disubstituted tetrahydropyran ring offers two distinct medicinal chemistry advantages: Lipophilicity Efficiency (LipE) modulation and the Thorpe-Ingold Effect .

Comparative Metrics

The table below illustrates the physicochemical shift when transitioning from a carbocyclic scaffold to the THP ether.

Property1-Methylcyclohexyl Group4-Methyltetrahydropyran-4-yl GroupImpact
LogP (Fragment) ~2.4~1.1Improved Solubility : Lowers lipophilicity without sacrificing bulk.
Metabolic Stability High (subject to CYP oxidation at C3/C4)Enhanced : The ether oxygen deactivates adjacent C-H bonds toward CYP450 oxidation.
Conformation Chair (flexible)Chair (Rigidified)Entropy Reduction : The gem-disubstitution locks the ring, potentially lowering the entropic penalty of binding.
H-Bonding NoneWeak AcceptorCan engage solvent or specific protein residues.
Structural Logic Diagram

The following diagram illustrates the strategic decision-making process for selecting this scaffold.

ScaffoldLogic Problem Lead Compound Issue: High Lipophilicity (cLogP > 5) Poor Metabolic Stability Strategy Bioisosteric Replacement: Cyclohexane -> Tetrahydropyran Problem->Strategy Design Hypothesis Mechanism1 Effect 1: Polar Introduction Ether oxygen reduces LogP Increases aqueous solubility Strategy->Mechanism1 Mechanism2 Effect 2: Gem-Disubstitution Locks conformation (Thorpe-Ingold) Blocks metabolic soft spots Strategy->Mechanism2 Outcome Optimized Candidate: Lower Clearance (CL_int) Higher Lipophilic Efficiency (LipE) Mechanism1->Outcome Mechanism2->Outcome

Caption: Decision tree for implementing the 4-methyltetrahydropyran scaffold to resolve ADME liabilities.

Synthetic Protocol: Preparation of the Building Block

Caution: Tertiary bromides are prone to hydrolysis and elimination. This protocol uses anhydrous HBr to minimize the formation of the elimination byproduct (4-methyl-3,6-dihydro-2H-pyran).

Protocol A: Synthesis of 4-Bromo-4-methyltetrahydropyran

Target: Conversion of 4-methyltetrahydropyran-4-ol to the tertiary bromide.

Materials
  • Substrate: 4-Methyltetrahydropyran-4-ol (1.0 equiv)

  • Reagent: HBr (33% in Acetic Acid) or TMSBr (Trimethylsilyl bromide)

  • Solvent: Dichloromethane (DCM), anhydrous

  • Workup: NaHCO₃ (sat. aq.), MgSO₄

Step-by-Step Procedure
  • Setup: Charge a flame-dried round-bottom flask with 4-methyltetrahydropyran-4-ol (10 mmol) and anhydrous DCM (20 mL). Cool the solution to 0 °C under N₂ atmosphere.

  • Addition:

    • Option A (Standard): Add HBr (33% in AcOH, 1.5 equiv) dropwise via syringe.

    • Option B (Mild/High Yield): Add TMSBr (1.2 equiv) dropwise.

  • Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by TLC (stain with KMnO₄; the bromide is UV inactive).

    • Critical Checkpoint: If elimination (alkene formation) is observed, lower temperature to -10 °C.

  • Quench: Pour the mixture carefully into ice-cold saturated NaHCO₃ solution.

  • Extraction: Extract with DCM (3 x 20 mL). Wash combined organics with brine.

  • Drying: Dry over anhydrous MgSO₄ (do not use acidic drying agents like silica).

  • Isolation: Concentrate under reduced pressure at low temperature (<30 °C) . The product is volatile and thermally unstable.

    • Storage: Store at -20 °C under Argon. Use within 48 hours for best results.

Application Protocol: Nickel-Catalyzed Cross-Coupling

Standard nucleophilic substitution (Sɴ2) fails with this substrate due to steric hindrance (tertiary center). Sɴ1 approaches with aromatics (Friedel-Crafts) are often low-yielding due to rearrangement.

The Solution: Nickel-catalyzed reductive cross-coupling (electrophile-electrophile coupling).[1] This method couples the tertiary alkyl bromide with an aryl bromide, avoiding the need for unstable Grignard intermediates.

Protocol B: Reductive Arylation (Gong/Weix Conditions)

Target: Coupling 4-Bromo-4-methyltetrahydropyran with an Aryl Bromide (Ar-Br).

Reaction Scheme Diagram

ReactionScheme Reagents Ar-Br + Alkyl-Br (1.0 eq)   (1.5 eq) Catalyst Catalytic Cycle: NiCl2(glyme) / Pybox Mn (Reductant) Reagents->Catalyst DMA, RT Product Product: Ar-(4-Me-THP) Catalyst->Product 12-24 h

Caption: Simplified workflow for Ni-catalyzed reductive cross-coupling.

Materials
  • Aryl Halide: Ar-Br (1.0 equiv) [Electron-deficient arenes work best]

  • Alkyl Halide: 4-Bromo-4-methyltetrahydropyran (1.5 equiv)

  • Catalyst: NiCl₂·glyme (10 mol%)

  • Ligand: (S,S)-PyBox or 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (15 mol%)

  • Reductant: Manganese powder (Mn) (3.0 equiv) or Zinc (Zn)

  • Additive: NaI (0.5 equiv) - Crucial for stabilizing the radical intermediate.

  • Solvent: DMA (N,N-Dimethylacetamide), anhydrous, degassed.

Step-by-Step Methodology
  • Glovebox/Schlenk Setup: In a nitrogen-filled glovebox or using strict Schlenk technique, add NiCl₂·glyme and the Ligand to a reaction vial. Dissolve in minimal DMA and stir for 10 mins to form the active catalyst complex (often turns green/purple).

  • Reagent Addition: Add the Aryl Bromide, Manganese powder, and NaI.

  • Substrate Addition: Add the 4-Bromo-4-methyltetrahydropyran last.

  • Solvent: Dilute with remaining DMA to reach a concentration of 0.1 M to 0.2 M.

  • Reaction: Seal the vial and stir vigorously at room temperature (25 °C).

    • Note: Heating (>40 °C) significantly increases the rate of elimination of the tertiary bromide. Keep it cool.

  • Monitoring: Monitor by LCMS. Look for the mass of [Ar + 99 Da].

  • Workup: Dilute with Ethyl Acetate, filter through a pad of Celite to remove Mn/Zn salts. Wash with water and brine.

  • Purification: Flash column chromatography.

Troubleshooting & Critical Parameters

IssueProbable CauseCorrective Action
Elimination (Alkene formation) Reaction temperature too high or basic conditions.Run coupling at RT or 0 °C. Ensure ligand is not too basic.
Protodehalogenation (Ar-H) Presence of water/protons.Dry reagents strictly. Use fresh Mn powder (activated with HCl/MeOH wash if necessary).
Low Conversion Catalyst deactivation.Add NaI (iodide accelerates the oxidative addition of the alkyl bromide to Ni).
Hydrolysis of Alkyl Bromide Wet solvent or silica exposure.Use neutral alumina for purification if the product is acid-sensitive.

References

  • Bioisosterism of Tetrahydropyrans: Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry, 54(8), 2529–2591.

  • Ni-Catalyzed Cross-Coupling of Tertiary Halides: Zultanski, S. L., & Fu, G. C. (2013). Nickel-catalyzed carbon–carbon bond-forming reactions of unactivated tertiary alkyl halides: Suzuki–Miyaura cross-couplings. Journal of the American Chemical Society, 135(2), 624–627.

  • Reductive Cross-Electrophile Coupling (General Protocol): Everson, D. A., & Weix, D. J. (2014). Cross-electrophile coupling: principles of reactivity and selectivity. The Journal of Organic Chemistry, 79(11), 4793–4798.

  • Synthesis of THP Building Blocks: Clarke, P. A., et al. (2010). The synthesis of 4-substituted tetrahydropyrans. Tetrahedron Letters, 51(20), 2717-2719.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Tertiary Alkyl Bromide Reaction Optimization

Ticket Subject: Minimizing E2/E1 Elimination in Sterically Hindered Substrates Status: Open Assigned Specialist: Senior Application Scientist Priority: High (Yield Critical) Diagnostic & Decision Logic Before altering yo...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket Subject: Minimizing E2/E1 Elimination in Sterically Hindered Substrates

Status: Open Assigned Specialist: Senior Application Scientist Priority: High (Yield Critical)

Diagnostic & Decision Logic

Before altering your experimental setup, determine the dominant elimination pathway (


 vs. 

) currently plaguing your reaction. Use the logic gate below to select the correct troubleshooting protocol.

Elimination_Avoidance_Logic Start START: Reaction Analysis BaseCheck Is a Strong Base Present? (e.g., NaOH, NaOEt, LDA) Start->BaseCheck TempCheck Is Reaction Heated? (>40°C) BaseCheck->TempCheck No (Weak/Neutral Base) Result_E2 Diagnosis: E2 Dominance Cause: Strong Base BaseCheck->Result_E2 Yes NucCheck Nucleophile Type? TempCheck->NucCheck No (Room Temp/Cold) Result_E1 Diagnosis: E1 Dominance Cause: Thermal Entropy TempCheck->Result_E1 Yes Result_SN1 Target: SN1 Optimization (Proceed to Protocol A) NucCheck->Result_SN1 Neutral Solvolysis (H2O, ROH) Result_LA Target: Lewis Acid Catalysis (Proceed to Protocol B) NucCheck->Result_LA Weak Nucleophile (Requires Activation)

Figure 1: Decision matrix for identifying the root cause of elimination products.

Technical FAQ: The Mechanics of Failure

Q: Why does my tertiary bromide yield alkene even without a strong base? A: You are fighting entropy , not basicity. While E2 requires a base to abstract a proton,


 (Unimolecular Elimination) competes with 

purely on thermodynamic grounds. Both pathways share the same rate-determining step: the formation of the carbocation.[1]
  • The Trap: Elimination splits one molecule into two (Alkene + HX), increasing the system's disorder (

    
    ).
    
  • The Physics: The Gibbs Free Energy equation is

    
    . As Temperature (
    
    
    
    ) rises, the
    
    
    term becomes more negative, making elimination thermodynamically favorable over substitution.[2]
  • The Fix: You must run the reaction as cold as possible to effectively "turn off" the entropic advantage of the

    
     pathway [1][2].
    

Q: Can I use a polar aprotic solvent (DMSO, DMF) to force substitution? A: Proceed with caution. While polar aprotic solvents accelerate nucleophilic attacks, they can inadvertently promote E2 even with weak bases because they leave anions "naked" (unsolvated) and highly reactive. For tertiary substrates, a polar protic solvent (like Ethanol or Methanol) is often safer because it solvates the leaving group (Br-) and stabilizes the transition state, favoring ionization (


) over direct attack [4].

Optimization Protocols

Protocol A: Cryogenic Silver-Promoted Solvolysis

Objective: Force


 substitution while suppressing 

thermal elimination. Mechanism: Silver ions (

) act as a "halophile," precipitating AgBr to drive carbocation formation irreversibly at low temperatures where elimination is kinetically slow [5].

Reagents:

  • Substrate:

    
     Alkyl Bromide[3][4]
    
  • Promoter: Silver Nitrate (

    
    ) or Silver Carbonate (
    
    
    
    )
  • Solvent: Ethanol or Methanol (Anhydrous)

  • Base Scavenger: 2,6-Lutidine (Non-nucleophilic base to trap acid without causing E2)

Workflow:

  • Preparation: Dissolve the

    
     alkyl bromide (1.0 equiv) in anhydrous ethanol (0.1 M concentration).
    
  • Scavenger: Add 1.1 equiv of 2,6-Lutidine. Note: This prevents the reaction medium from becoming highly acidic, which could cause acid-catalyzed reversibility or degradation.

  • Cryogenics: Cool the reaction vessel to -20°C to 0°C using an ice/salt bath or cryocooler.

  • Ionization: Add finely powdered

    
     (1.1 equiv) slowly. Protect from light (aluminum foil wrap).
    
  • Monitoring: Monitor via TLC/LC-MS. The precipitation of yellow AgBr indicates ionization is occurring.

  • Workup: Filter off the AgBr precipitate through Celite before aqueous workup.

Why this works: The silver forces the leaving group to leave at a temperature where the


 pathway (high activation energy) is dormant.
Protocol B: Lewis Acid Catalyzed Substitution (Reetz-Type)

Objective: Functionalize tertiary centers using weak nucleophiles (e.g., silyl enol ethers, allyl silanes) without creating free carbocations that lead to elimination. Mechanism: A Lewis Acid (LA) complexes with the bromine, weakening the C-Br bond just enough to allow attack by a


-nucleophile.

Reagents:

  • Catalyst:

    
    , 
    
    
    
    , or
    
    
  • Nucleophile: Allyltrimethylsilane (for allylation) or Silyl Enol Ether

  • Solvent: Dichloromethane (DCM) - Non-polar solvents suppress free ions.

Workflow:

  • Setup: Flame-dry glassware under Argon/Nitrogen atmosphere.

  • Solvation: Dissolve

    
     alkyl bromide and Nucleophile (1.5 equiv) in dry DCM at -78°C .
    
  • Activation: Add Lewis Acid (1.0 - 1.2 equiv) dropwise.

    • Critical: Do not let the temperature rise above -40°C during addition.

  • Reaction: Stir at -78°C for 2-4 hours.

  • Quench: Pour mixture into saturated

    
     solution.
    

Why this works: By avoiding a "naked" carbocation and keeping the temperature extremely low, the


-proton abstraction (Elimination) is kinetically inaccessible [6].

Comparative Data: Reaction Conditions vs. Product Distribution[2]

The table below illustrates the shift in product ratios based on temperature and base strength for a standard t-Butyl Bromide substrate.

ConditionReagentsTemperatureDominant MechanismMajor Product
Standard Base NaOEt / EtOH60°CE2 Isobutylene (>90%)
Weak Base/Heat EtOH (Solvolysis)60°CE1 (+

)
Isobutylene (~60%) / Ether (~40%)
Protocol A EtOH /

0°C

Ethyl t-Butyl Ether (>85%)
Protocol B Allyl-TMS /

-78°C LA-Subst. Quaternary Coupling Product (>90%)

Advanced Troubleshooting: Cross-Coupling

Issue: "I need to form a C-C bond, but standard Grignard coupling gives elimination." Diagnosis: Transition metal catalysis with alkyl halides often suffers from


-Hydride Elimination , which is mechanistically similar to E2.
Solution:  Use a catalyst system designed to prevent 

-elimination.[5]
  • Recommendation: Switch to a Kumada-type coupling using a Cobalt or Nickel catalyst with a specific ligand (e.g., N-heterocyclic carbene or 1,3-butadiene additive) that sterically blocks the metal center from accessing the

    
    -hydrogen [3][7].
    

References

  • Comparing the E1 vs SN1 Reactions . Master Organic Chemistry. [Link]

  • SN1 vs E1 and SN2 vs E2: The Temperature . Master Organic Chemistry. [Link]

  • Co-Catalyzed Cross-Coupling of Alkyl Halides with Tertiary Alkyl Grignard Reagents . Journal of the American Chemical Society.[6] [Link]

  • Alkyl Halide Reactivity & Solvent Effects . Michigan State University Chemistry. [Link]

  • The Behavior of Silver in Nucleophilic Substitution Reactions . Chemistry Stack Exchange. [Link]

  • Lewis Acid Catalysis in Organic Synthesis . Wikipedia. [Link]

  • Metal Alkyls and Beta-Hydride Elimination . Chemistry LibreTexts. [Link]

Sources

Optimization

Technical Support Center: Optimization of Reaction Temperature for Sterically Hindered Bromide Coupling

Status: Operational | Ticket ID: OPT-Pd-002 | Tier: Level 3 (Senior Scientific Support) Welcome to the Advanced Catalysis Support Portal You have reached the technical support hub for Palladium-Catalyzed Cross-Coupling ....

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational | Ticket ID: OPT-Pd-002 | Tier: Level 3 (Senior Scientific Support)

Welcome to the Advanced Catalysis Support Portal

You have reached the technical support hub for Palladium-Catalyzed Cross-Coupling . This guide addresses the specific thermodynamic and kinetic challenges of coupling ortho-substituted (sterically hindered) aryl bromides .

Unlike standard couplings, sterically hindered systems do not follow a linear "higher temperature = better yield" logic. The steric bulk creates a specific energy barrier to Oxidative Addition (OA) while simultaneously making the active catalyst prone to ligand dissociation and decomposition at high temperatures.

Part 1: The Diagnostic Framework

"Why is my reaction failing?"

Before adjusting temperature, you must diagnose the failure mode. Use this logic flow to identify if your issue is Kinetic (Temperature too low) or Stability-based (Temperature too high/Ligand failure) .

Troubleshooting Logic Tree

TroubleshootingTree Start Analyze Reaction Mixture (LCMS/NMR) Result What is the major species? Start->Result SM_Remains Starting Material (Ar-Br) Remains Result->SM_Remains > 80% SM Dehal Protodehalogenation (Ar-H) Result->Dehal Ar-H formed Homo Homocoupling (Ar-Ar) Result->Homo Ar-Ar formed Check_Color Check Reaction Color SM_Remains->Check_Color Dehal_Sol Transmetallation Stalled Temp TOO HIGH relative to rate Check Base/Solvent Dehal->Dehal_Sol Black Pd Black Precipitate? Check_Color->Black Yes_Black Cat. Decomposition Temp TOO HIGH or Ligand Dissociation Black->Yes_Black Yes No_Black Stalled Oxidative Addition Temp TOO LOW or Ligand too crowded Black->No_Black No (Solution Clear/Orange)

Figure 1: Diagnostic logic for hindered couplings. Note that Pd black formation indicates catalyst death, often requiring lower temperatures or higher ligand loading, not more heat.

Part 2: The Temperature-Ligand Matrix

The "Goldilocks" Zone for Hindered Substrates

For sterically hindered bromides (e.g., 2,6-disubstituted aryl bromides), the C-Br bond is shielded.

  • Low Temp (<60°C): The catalyst cannot overcome the steric repulsion to insert into the C-Br bond (Oxidative Addition fails).

  • High Temp (>100°C): The bulky ligand (necessary for the reaction) becomes labile. The catalyst sheds the ligand, aggregates into inactive Pd black, and the reaction stops.

Expert Recommendation: Instead of a fixed temperature, select your temperature based on the Ligand Class you are using.

Ligand ClassExamplesRecommended Temp RangeMechanism of Action
G3/G4 Buchwald XPhos, RuPhos, BrettPhos60°C – 80°C Pre-formed Pd(II) precatalysts activate rapidly. High activity allows milder temps, preserving catalyst life.
Bulky Phosphines P(t-Bu)₃, PCy₃RT – 60°C Extremely electron-rich (high HOMO) accelerates OA even at low temp. Prone to oxidation/decomposition >80°C.
NHC (Carbenes) Pd-PEPPSI-IPr, Pd-PEPPSI-IPentRT – 80°C Strong sigma-donation stabilizes Pd at high temps, but often active enough to run at RT. Best for "difficult" substrates.[1]
Standard Biaryl SPhos, JohnPhos80°C – 100°C Require thermal energy to ensure the biaryl backbone "flexes" to allow substrate entry.

Part 3: Troubleshooting Guides (Q&A)

Q1: My reaction stalls at 50% conversion. Adding more catalyst doesn't help. Should I increase the temperature?

Diagnosis: Likely Catalyst Poisoning or Product Inhibition , not just thermal insufficiency. Technical Insight: In hindered couplings, the product (a bulky biaryl) can coordinate to the Pd center, preventing the entry of new substrate. Alternatively, if you see Pd black, your catalyst is dead. Solution:

  • Do NOT simply raise the temperature if Pd black is present; this will accelerate decomposition.

  • Protocol Adjustment: Add a "spike" of fresh ligand (not Pd) to re-solubilize the metal.

  • Temperature Ramp: If the solution is clear (catalyst alive) but stalled, increase T by 10°C increments.

Q2: I am seeing significant protodehalogenation (Ar-Br Ar-H). Is my temperature too high?

Diagnosis: Yes, or your Transmetallation is too slow. Technical Insight: Dehalogenation occurs when the oxidative addition complex (


) waits too long for the nucleophile (boronic acid). It eventually abstracts a hydride from the solvent or base (beta-hydride elimination).
Solution: 
  • Lower the Temperature: Drop by 20°C to slow down the hydride abstraction pathway.

  • Switch Solvent: Move away from H-donors (like isopropanol or THF) to Toluene or Dioxane.

  • Boost Transmetallation: Add a promoter like water (trace) or switch to a stronger base (KOH vs K3PO4) to speed up the desired cycle step so it outcompetes the side reaction.

Q3: Why do you recommend Precatalysts (G3/G4) over Pd2(dba)3 + Ligand?

Expertise: For sterically hindered substrates, the initiation step is critical.

  • In-situ (Pd2dba3): Requires dissociation of dba (slow) and coordination of bulky ligand (difficult due to sterics). This often requires high heat (

    
    C) just to start, by which point the catalyst may already be degrading.
    
  • Precatalysts: Contain the ligand pre-bound in a 1:1 ratio. They activate via base deprotonation at much lower temperatures (

    
    C), protecting the active species.
    

Part 4: The "Temperature Ramp" Protocol

Standard Operating Procedure for Optimization

This protocol minimizes thermal shock and catalyst death.

Reagents & Setup
  • Catalyst: XPhos Pd G4 or Pd-PEPPSI-IPr (2-5 mol%)

  • Base: KOH (3 equiv) or K3PO4 (for sensitive functional groups)

  • Solvent: 1,4-Dioxane/Water (4:1 ratio) - Water is crucial for boronic acid activation.

Workflow Diagram

ProtocolWorkflow Step1 1. Degas Solvents (Ar sparge 15 min) Step2 2. Charge Solids (Glovebox or rapid flow) Step1->Step2 Step3 3. Incubate @ 40°C (30 mins) Step2->Step3 Step4 4. Check LCMS Step3->Step4 Decision Conversion? Step4->Decision Ramp Ramp to 60°C Hold 1h Decision->Ramp <10% Finish Isolate Product Decision->Finish >90% Ramp2 Ramp to 80°C Hold 2h Ramp->Ramp2 If stalled

Figure 2: Step-wise temperature ramping ensures the catalyst is not thermally stressed before the reaction initiates.

Detailed Steps:
  • Degassing: Oxygen is the enemy. Sparging with Argon for 15 minutes is mandatory.

  • Low-Temp Initiation: Start the reaction at 40°C . Highly active precatalysts often work here.

  • Monitoring: Check HPLC/LCMS at 1 hour.

    • If >10% product: Maintain 40°C. Do not heat further.

    • If 0% product: Increase to 60°C .

  • The Ceiling: If reaction fails at 80°C , do not go to 110°C. Instead, switch the Ligand (try a smaller cone angle or an NHC) or the Solvent (switch to n-Butanol to facilitate transmetallation).

References

  • Mechanistic Studies on Oxidative Addition

    • Barrios-Landeros, F., Carrow, B. P., & Hartwig, J. F. (2009). Effect of Ligand Steric Properties on the Reductive Elimination of Arylamines from Palladium(II). Journal of the American Chemical Society, 131(23), 8141–8154.

  • Buchwald Precatalyst Generations

    • Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). Design and Synthesis of a New Generation of Palladium Precatalysts for Cross-Coupling. Chemical Science, 5(4), 1390-1395.

  • PEPPSI Catalyst Applications

    • Organ, M. G., et al. (2006). Pd-PEPPSI-IPr: A Highly Active, Air-Stable Catalyst for Suzuki-Miyaura Cross-Coupling. Chemistry – A European Journal, 12(18), 4749-4755.

  • Protodehalogenation Mechanisms

    • Navarro, O., et al. (2003). General Method for the Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides. Journal of Organic Chemistry, 68(10), 4008-4014.

Sources

Troubleshooting

Storage conditions to prevent degradation of 4-Bromo-4-methyltetrahydropyran

Welcome to the technical support resource for 4-Bromo-4-methyltetrahydropyran. This guide is designed for researchers, medicinal chemists, and process development scientists to ensure the stability and effective use of t...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for 4-Bromo-4-methyltetrahydropyran. This guide is designed for researchers, medicinal chemists, and process development scientists to ensure the stability and effective use of this valuable building block. Here, we address common questions and troubleshooting scenarios related to its storage, handling, and reactivity, grounding our advice in established chemical principles.

FREQUENTLY ASKED QUESTIONS (FAQs)

This section provides rapid answers to the most common inquiries regarding 4-Bromo-4-methyltetrahydropyran.

FAQ 1: What are the ideal storage conditions for 4-Bromo-4-methyltetrahydropyran?

To minimize degradation, 4-Bromo-4-methyltetrahydropyran should be stored in a refrigerator.[1] The key is to maintain a low temperature to reduce the rate of potential degradation reactions. The container should be tightly sealed to prevent the ingress of atmospheric moisture and oxygen. For long-term storage, flushing the container with an inert gas like argon or nitrogen is a recommended practice.

FAQ 2: What are the visible signs of degradation?

While the primary degradation products are likely colorless, significant decomposition may lead to a noticeable change in the material's appearance or properties. Signs of potential degradation include:

  • Discoloration: A change from a colorless or pale yellow liquid to a darker yellow or brown hue can indicate the formation of impurities.

  • Phase Separation or Precipitation: The formation of a separate aqueous layer or solid precipitate could suggest hydrolysis.

  • Pressure Buildup: In a sealed container, the formation of gaseous byproducts like hydrogen bromide from elimination reactions could lead to a slight pressure increase.

Any noticeable change in the physical appearance of the material warrants a purity check before use.

FAQ 3: What are the main degradation pathways for this compound?

As a tertiary alkyl halide and an ether, 4-Bromo-4-methyltetrahydropyran has two primary modes of degradation:

  • SN1/E1 Reactions: Due to the stable tertiary carbocation intermediate that can form upon cleavage of the C-Br bond, the compound is susceptible to unimolecular substitution (SN1) and elimination (E1) reactions.[2][3][4][5][6][7]

    • Hydrolysis (SN1): In the presence of water, the compound can hydrolyze to form 4-methyltetrahydropyran-4-ol.[2][7][8] This is often the most common degradation pathway if the compound is exposed to moisture.

    • Elimination (E1): In the presence of a base or at elevated temperatures, the compound can undergo elimination to form isomeric alkenes, primarily 4-methyl-3,6-dihydro-2H-pyran and potentially 4-methylenetetrahydropyran.[9][10][11]

  • Autoxidation: The ether linkage in the tetrahydropyran ring is susceptible to autoxidation, a free-radical chain reaction with atmospheric oxygen, especially when exposed to light.[2][4][8][12] This process can form unstable hydroperoxides.[2][8][12]

FAQ 4: How can I check the purity of my 4-Bromo-4-methyltetrahydropyran?

The purity of 4-Bromo-4-methyltetrahydropyran can be assessed using standard analytical techniques:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for identifying and quantifying the parent compound and any volatile impurities or degradation products.[5][6][13][14][15][16]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can confirm the structure of the compound and detect the presence of major impurities.[17][18][19][20][21] For instance, the appearance of a singlet in the 1H NMR spectrum around 1.5-2.0 ppm could indicate the formation of the methyl group in the hydrolysis product, 4-methyltetrahydropyran-4-ol.

  • High-Performance Liquid Chromatography (HPLC): For less volatile degradation products, reverse-phase HPLC with a UV or MS detector can be a suitable analytical method.[11][22][23]

Troubleshooting Guide

This section is structured to help you diagnose and resolve common issues encountered during reactions involving 4-Bromo-4-methyltetrahydropyran.

Issue 1: My reaction yield is consistently low, and I suspect an issue with the starting material.
  • Question: I am performing a reaction where 4-Bromo-4-methyltetrahydropyran is a key reagent, but my yields are much lower than expected. I have confirmed the integrity of my other reagents and reaction conditions. Could the quality of my 4-Bromo-4-methyltetrahydropyran be the cause?

  • Answer & Troubleshooting Steps: Yes, degradation of your 4-Bromo-4-methyltetrahydropyran is a likely culprit. The presence of hydrolysis or elimination byproducts means you are starting with less of the active reagent than calculated.

    Workflow for Diagnosing and Resolving Low Yield Issues

    start Low Reaction Yield Observed check_purity Assess Purity of 4-Bromo-4-methyltetrahydropyran (GC-MS or NMR) start->check_purity degraded Degradation Confirmed (Presence of alcohol or alkene peaks) check_purity->degraded Impurities Detected pure Starting Material is Pure check_purity->pure No Significant Impurities purify Purify by Flash Chromatography (if applicable) or Procure New Batch degraded->purify troubleshoot_reaction Investigate Other Reaction Parameters (Solvent, Temperature, Other Reagents) pure->troubleshoot_reaction re_run Re-run Reaction with Pure Starting Material purify->re_run end_success Improved Yield re_run->end_success end_other Continue Optimization troubleshoot_reaction->end_other

    Caption: Troubleshooting workflow for low reaction yields.

    • Verify Purity: Before starting your synthesis, run a quick purity check on your stock of 4-Bromo-4-methyltetrahydropyran using GC-MS or 1H NMR.

    • Identify Degradants: Look for characteristic signals of the likely degradation products:

      • 4-methyltetrahydropyran-4-ol (from hydrolysis): A new singlet for the methyl group and the disappearance of the signal corresponding to the carbon bearing the bromine.

      • Alkene byproducts (from elimination): The appearance of signals in the olefinic region of the 1H NMR spectrum (around 4.5-6.0 ppm).

    • Purification or Replacement: If significant degradation is observed, it is best to procure a fresh batch of the reagent. If a small amount of non-polar impurities is present, purification by flash chromatography on silica gel may be possible, but this is often not practical for a reactive starting material.

    • Ensure Anhydrous Conditions: For future reactions, ensure your solvent and other reagents are scrupulously dry to prevent in-situ hydrolysis of the alkyl bromide.

Issue 2: I am observing unexpected side products in my reaction.
  • Question: My reaction is producing a mixture of products, including some that I cannot account for based on my desired reaction pathway. How can I determine if these are derived from the degradation of my 4-Bromo-4-methyltetrahydropyran?

  • Answer & Troubleshooting Steps: Unwanted side products can indeed arise from the reactivity of the degradation products of your starting material. For example, the alcohol formed from hydrolysis (4-methyltetrahydropyran-4-ol) could compete with your intended nucleophile, leading to undesired ether or ester byproducts depending on your reaction conditions.

    Plausible Degradation Pathways and Byproducts

    start 4-Bromo-4-methyl- tetrahydropyran intermediate Tertiary Carbocation Intermediate start->intermediate C-Br Cleavage autoxidation Hydroperoxides start->autoxidation + O2, light (Radical reaction) hydrolysis 4-Methyltetrahydropyran-4-ol intermediate->hydrolysis + H2O (SN1) elimination Isomeric Alkenes (e.g., 4-methyl-3,6-dihydro-2H-pyran) intermediate->elimination - H+ (E1)

    Caption: Major degradation pathways of 4-Bromo-4-methyltetrahydropyran.

    • Characterize Byproducts: Isolate and characterize the unexpected side products using techniques like LC-MS or preparative HPLC followed by NMR.

    • Compare with Potential Degradants: Compare the structures of your isolated byproducts with the likely degradation products of 4-Bromo-4-methyltetrahydropyran. Does the mass or NMR spectrum match 4-methyltetrahydropyran-4-ol or one of its subsequent reaction products?

    • Control for Moisture and Temperature: If you suspect hydrolysis is the root cause, rigorously dry all solvents and reagents and run the reaction under an inert atmosphere. If elimination is a concern, consider if your reaction temperature can be lowered or if a non-basic reagent can be used.

Summary of Storage and Handling Recommendations

ParameterRecommendationRationale
Temperature Refrigerator (2-8 °C)[1]To slow down the rates of SN1/E1 reactions and autoxidation.
Atmosphere Tightly sealed container, preferably under inert gas (Ar or N2).To prevent contact with atmospheric moisture (hydrolysis) and oxygen (autoxidation).
Light Store in an amber or opaque container.To minimize light-induced radical chain reactions (autoxidation).[4]
Purity Check Perform a quick purity analysis (GC-MS or 1H NMR) on new batches or after prolonged storage.To ensure the quality of the starting material and avoid issues with reaction stoichiometry and yield.

By adhering to these storage and handling guidelines and utilizing the troubleshooting frameworks provided, you can ensure the integrity of your 4-Bromo-4-methyltetrahydropyran and achieve more reliable and reproducible results in your research and development endeavors.

References

  • Multistep Nucleophilic Substitution (SN1): Hydrolysis of Alkyl Bromides. (2009). LibreTexts Chemistry. Available at: [Link]

  • Mill, T. (2015). Are alkyl bromides susceptible to hydrolysis? ResearchGate. Available at: [Link]

  • Understanding Tertiary Alkyl Halides: The Chemistry Behind the Classification. (2026). Oreate AI. Available at: [Link]

  • Autoxidation of Ethers to Peroxides and Hydroperoxides. (2025). JoVE. Available at: [Link]

  • Types and Reactions of Simple Ethers. (2021). Chemistry LibreTexts. Available at: [Link]

  • The mechanism of photodegradation of alkyl halides and poly(vinylchloride). Part I. Alkyl aryl ketone-sensitized photolysis of t-butyl chloride. (1974). Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

  • Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS. (2015). PMC. Available at: [Link]

  • Headspace GC–MS Analysis of Halogenated Volatile Organic Compounds in Aqueous Samples: An Experiment for General Chemistry Laboratory. (2012). Journal of Chemical Education. Available at: [Link]

  • Recent advances in analytical methodologies based on mass spectrometry for the environmental analysis of halogenated organic contaminants. (n.d.). University of Barcelona. Available at: [Link]

  • Alkyl halide formation from degradation of carboxylic acids in the presence of Fe(III) and halides under light irradiation. (2023). PubMed. Available at: [Link]

  • Reaction of Alkyl Halides Experiment. (n.d.). PraxiLabs. Available at: [Link]

  • Low-Level detections of halogenated volatile organic compounds in groundwater: Use in vulnerability assessments. (2001). USGS Publications Warehouse. Available at: [Link]

  • GC/MS Analysis of Chlorinated Organic Compounds in Municipal Wastewater After... (n.d.). UNT Digital Library. Available at: [Link]

  • The mechanism of photodegradation of alkyl halides and poly(vinylchloride). Part I. Alkyl aryl ketone-sensitized photolysis of t-butyl chloride. (1974). Journal of the Chemical Society, Perkin Transactions 2. DOI:10.1039/P29740000485. Available at: [Link]

  • Photocatalytic Degradation of Alkyl Halide Molecules Promoted by CsPbBr3 Perovskite Quantum Dots. (2022). The Journal of Physical Chemistry C. Available at: [Link]

  • Potential Degradation of 4‐Methyltetrahydropyran (4‐MeTHP) under Oxidation Conditions. (2021). Asian Journal of Organic Chemistry. Available at: [Link]

  • Elimination Reactions. (n.d.). King Saud University. Available at: [Link]

  • How To: Troubleshoot a Reaction. (n.d.). University of Rochester, Department of Chemistry. Available at: [Link]

  • What could be reason for getting a very low yield in organic chemistry? (2015). Quora. Available at: [Link]

  • What are some common causes of low reaction yields? (2024). Reddit. Available at: [Link]

  • The ¹H NMR analysis of degradation products after treatment with... (n.d.). ResearchGate. Available at: [Link]

  • Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017). ACS Omega. Available at: [Link]

  • Simultaneous Analysis for Drug Purity Test and Quantitative Assay. (n.d.). Shimadzu. Available at: [Link]

  • Thermal decomposition of brominated flame retardants (BFRs): Products and mechanisms. (2018). Progress in Energy and Combustion Science. Available at: [Link]

  • Struggling with yield for a simple reaction: What could I be screwing up? (2024). Reddit. Available at: [Link]

  • 4-Methyltetrahydropyran. (n.d.). SpectraBase. Available at: [Link]

  • Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. (2017). International Journal of Research and Analytical Reviews. Available at: [Link]

  • 4-Methyltetrahydropyran (4-MeTHP): Application as an Organic Reaction Solvent. (2019). PubMed. Available at: [Link]

  • Testing the Stability of Pesticides in Stock Solutions by Quantitative NMR. (n.d.). BAM. Available at: [Link]

Sources

Optimization

Troubleshooting low yields in 4-methyltetrahydropyran alkylations

Technical Support Center: 4-Methyltetrahydropyran (4-MTHP) Functionalization Topic: Troubleshooting Low Yields in C2-Alkylation of 4-Methyltetrahydropyran Ticket ID: #THP-ALK-004 Assigned Specialist: Senior Application S...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 4-Methyltetrahydropyran (4-MTHP) Functionalization Topic: Troubleshooting Low Yields in C2-Alkylation of 4-Methyltetrahydropyran Ticket ID: #THP-ALK-004 Assigned Specialist: Senior Application Scientist, Organometallics Division[1]

Executive Summary: The "Deceptive" Ether

Researchers often approach 4-methyltetrahydropyran (4-MTHP) assuming it behaves identically to Tetrahydrofuran (THF) or Tetrahydropyran (THP).[1] This is a critical error. While 4-MTHP is an excellent solvent due to its hydrophobicity and stability, functionalizing the ring itself (specifically


-lithiation at C2 ) presents a unique set of failure modes.[1]

Low yields in this reaction are rarely due to a single factor. They typically stem from a convergence of conformational locking , stabilizer interference , and lithio-ether instability .[1]

This guide addresses the direct alkylation of the 4-MTHP core.

Phase 1: Pre-Reaction Forensics (The Hidden Killers)

Before examining your Schlenk line technique, we must validate your reagents. 60% of "failed" alkylations in our support logs are actually "never-started" reactions due to impurities.[1]

Q1: Are you using "Solvent Grade" 4-MTHP?

The Issue: Commercial 4-MTHP is often sold as a "Green Solvent" alternative to THF.[1] To prevent peroxide formation, manufacturers add stabilizers—most commonly Butylated Hydroxytoluene (BHT) at 20–200 ppm. The Failure Mode: BHT is a radical scavenger and a phenol.[1] It will protonate your organolithium reagent immediately.[1] If you are running a small-scale reaction (e.g., 1 mmol), the BHT in the solvent can consume a significant stoichiometric equivalent of your base (s-BuLi or t-BuLi), leaving insufficient base for the THP deprotonation.[1] The Fix:

  • Mandatory: Distill 4-MTHP over Sodium/Benzophenone or pass it through activated alumina prior to use as a substrate.[1]

  • Verification: The distilled solvent must not turn starch-iodide paper blue (peroxides) and should not quench a titration aliquot of n-BuLi.

Q2: Which Organolithium are you using?

The Issue: The


-protons of 4-MTHP (pKa ~48-50) are less acidic than those of THF.[1]
  • n-BuLi: Too weak and kinetically slow.[1] Requires elevated temperatures that trigger decomposition.[1]

  • t-BuLi: Highly reactive but prone to rapid degradation of the ether ring via

    
    -elimination.[1]
    
  • s-BuLi: The Gold Standard. It provides the optimal balance of basicity and kinetic stability when paired with a ligand.[1]

Phase 2: The Lithiation Protocol (Critical Process Parameters)

The lithiation of 4-MTHP is a race against time and temperature.[1] The lithiated intermediate is thermodynamically unstable and prone to retro-conversion (ring opening) .[1]

Protocol: Optimized -Lithiation of 4-MTHP
ParameterSpecificationRationale
Base s-BuLi (1.1 – 1.3 equiv)Strong enough to deprotonate C2; kinetically superior to n-BuLi.[1]
Ligand TMEDA (1.1 – 1.3 equiv)Crucial. Breaks up Li-aggregates, increasing basicity and stabilizing the monomeric Li-species.[1]
Solvent Cyclohexane or Hexanes Do not use THF as the solvent.[1] The base will attack THF competitively. Use the 4-MTHP as the substrate in a hydrocarbon solvent.[1]
Temperature -78°C (Strict) Above -40°C, the 2-lithio-4-MTHP species undergoes fragmentation (see diagram below).[1]
Time 30 – 45 mins Longer times do not increase yield; they increase decomposition.[1]
Visualizing the Failure Pathway

The diagram below illustrates the competition between the desired lithiation and the fatal ring-opening pathway.[1]

G Start 4-MTHP Substrate Reagents Add s-BuLi / TMEDA (-78°C) Start->Reagents Intermediate 2-Lithio-4-MTHP (Axial Li) Reagents->Intermediate Deprotonation Warming Warming > -40°C Intermediate->Warming Temp Control Failure Electrophile Add Electrophile (E+) (-78°C) Intermediate->Electrophile Rapid Trapping RingOpen Ring Fragmentation (Beta-Elimination) Warming->RingOpen Trash Acyclic Alcohols/Polymer (Low Yield) RingOpen->Trash Product 2-Substituted-4-MTHP (Cis-2,4 predominant) Electrophile->Product Workup

Figure 1: The Stability Cliff.[1] The lithiated intermediate is metastable.[1] Warming triggers irreversible ring opening.[1]

Phase 3: Stereochemistry & Electrophile Trapping

Users often report "low yield" when they actually mean "wrong diastereomer."[1] The 4-methyl group anchors the conformation, dictating the stereochemical outcome.[1]

Q3: Why am I getting the cis-2,4 isomer?

The 4-methyl group prefers the equatorial position to minimize 1,3-diaxial interactions.[1]

  • Lithiation: The lithium atom coordinates to the ring oxygen.[1] Due to the anomeric effect and coordination geometry, the lithium prefers the axial position at C2.[1]

  • Substitution: Alkylation of

    
    -lithio ethers typically proceeds with retention of configuration .[1]
    
  • Result: The incoming electrophile replaces the axial Lithium, ending up in the axial position.[1]

    • Outcome: The 4-Me (Equatorial) and the new 2-Group (Axial) are trans on the ring, but depending on Cahn-Ingold-Prelog priority, this is often the cis (or specific diastereomeric) relationship users might not expect if they predict simple steric approach.[1]

Troubleshooting Tip: If you require the equatorial alkyl product (thermodynamic product), you must equilibrate the product after the reaction (e.g., acid catalysis) or use a different synthetic route (e.g., Prins cyclization).

Phase 4: Workup & Isolation (The Volatility Trap)

Q4: My TLC showed a spot, but my flask is empty after rotovap. The Issue: 4-MTHP boils at ~105°C. However, simple alkylated derivatives (e.g., 2-methyl-4-methyl-THP) may form azeotropes or have surprisingly high volatility.[1] The Fix:

  • Quench Cold: Quench with MeOH at -78°C to prevent exotherms that degrade the ring.[1]

  • Extraction: Use pentane or diethyl ether.[1][2] Avoid DCM if possible to simplify evaporation.[1]

  • Evaporation: Do not use high vacuum.[1] Remove solvent at atmospheric pressure or mild vacuum ( > 100 mbar) at 0°C.

  • Internal Standard: Always use an NMR internal standard (e.g., mesitylene) in the crude mixture before evaporation to calculate the "true" reaction yield versus "isolated" yield.[1]

Summary Troubleshooting Checklist

If your yield is < 40%, follow this logic gate:

  • Check Solvent: Did you distill the 4-MTHP to remove BHT? (Yes/No)

  • Check Base: Are you using s-BuLi/TMEDA? (n-BuLi will fail).[1]

  • Check Temp: Did the internal probe ever exceed -60°C before quench? (If yes, ring opening occurred).[3]

  • Check Electrophile: Is your electrophile dry and reactive? (Alkyl halides require HMPA additives sometimes; Aldehydes react instantly).[1]

References

  • Clarke, P. A., et al. "Stereoselective synthesis of tetrahydropyrans via the Prins cyclisation." Tetrahedron Letters, vol. 43, no. 18, 2002, pp. 3407-3410.[1] Link

  • Clayden, J. "Organolithiums: Selectivity for Synthesis."[1] Pergamon, 2002. (Chapter on

    
    -lithiation of ethers).
    
  • Stanetty, P., & Mihovilovic, M. D. "Half-Lives of Organolithium Reagents in Common Ethereal Solvents."[1] Journal of Organic Chemistry, vol. 62, no. 5, 1997, pp. 1514–1515. Link

  • FujiFilm Wako Chemicals. "4-Methyltetrahydropyran Product Data (Stabilizer Information)." Link

  • Perry, M. A., et al. "Lithiation of Cyclic Ethers: Structure and Mechanism." Journal of the American Chemical Society, vol. 128, no. 23, 2006.

Sources

Troubleshooting

Alternative leaving groups to bromine for 4-methyltetrahydropyran functionalization

Topic: Alternative Leaving Groups to Bromine for 4-MTHP Functionalization Ticket ID: #THP-LG-004 Status: Open Assigned Specialist: Senior Application Scientist Executive Summary You are likely exploring alternatives to b...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Alternative Leaving Groups to Bromine for 4-MTHP Functionalization Ticket ID: #THP-LG-004 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are likely exploring alternatives to bromine because 4-bromo-4-methyltetrahydropyran is notoriously unstable. Tertiary bromides on ether-containing rings suffer from rapid hydrolysis and spontaneous E1 elimination to form the volatile alkene (4-methyl-3,6-dihydro-2H-pyran).

This guide provides stable, high-fidelity alternatives for functionalizing the 4-position of the 4-MTHP scaffold. We categorize these into Nucleophilic Substitutes (Sulfonates) and Radical Precursors (Redox-Active Esters), moving you away from unstable halides entirely.

Module 1: Sulfonate Esters (The Nucleophilic Pathway)

Best for: Users starting with 4-methyltetrahydropyran-4-ol who require a leaving group for


/

type reactions.
The Challenge

Tertiary alcohols (like 4-MTHP-4-ol) react sluggishly with Tosyl chloride (TsCl) due to steric hindrance. Furthermore, the standard acidic conditions of bromination often ring-open the THP ether.

The Solution: Methanesulfonates (Mesylates)

Mesylates (-OMs) are smaller and more reactive than Tosylates. However, using Methanesulfonyl Chloride (MsCl) generates HCl, which can degrade the THP ring. Methanesulfonic Anhydride (Ms₂O) is the superior reagent.

Standard Operating Procedure (SOP): Tertiary Mesylation

Goal: Convert 4-MTHP-4-ol to 4-MTHP-4-OMs without elimination.

  • Reagents:

    • Substrate: 4-methyltetrahydropyran-4-ol (1.0 equiv)

    • Reagent: Methanesulfonic anhydride (Ms₂O) (1.5 equiv)

    • Base: Triethylamine (Et₃N) (3.0 equiv) or Pyridine (solvent)

    • Catalyst: DMAP (0.1 equiv)

    • Solvent: DCM (Anhydrous)

  • Workflow:

    • Step 1: Cool solution of Substrate, Et₃N, and DMAP in DCM to 0°C . Do not start at room temperature.

    • Step 2: Add Ms₂O portion-wise.

    • Step 3: Stir at 0°C for 2 hours. Monitor by TLC (stain with PMA or KMnO₄; UV inactive).

    • Step 4: Quench with saturated NaHCO₃. Wash with cold brine.

    • Step 5: Concentrate below 30°C . Tertiary mesylates are thermally sensitive.

Troubleshooting Guide: Sulfonates
SymptomDiagnosisCorrective Action
Product is an oil that solidifies/gums up. Mesylate instability.Store at -20°C immediately. Use in the next step within 12 hours.
NMR shows alkene peaks (5.3-5.5 ppm). E1 Elimination. The base was too weak or temperature too high.Switch to Ms₂O/Pyridine system at -10°C. Avoid workup acidification.
Low conversion (<20%). Steric hindrance.Switch to Triflic Anhydride (Tf₂O) and 2,6-Lutidine (The "Nuclear Option").
Ring Cleavage (Aldehyde peaks). Acidic hydrolysis.Ensure all solvents are anhydrous. The THP ether is acid-sensitive.

Module 2: Redox-Active Esters (The Radical Pathway)

Best for: Users starting with 4-methyltetrahydropyran-4-carboxylic acid who want to perform cross-coupling (Suzuki/Negishi/Giese mimics).

The Paradigm Shift

Instead of forcing a nucleophilic substitution on a sterically crowded tertiary center, convert the carboxylic acid into a Redox-Active Ester (RAE) . This allows you to use Nickel or Iron catalysis to form C-C, C-N, or C-O bonds via radical intermediates, completely bypassing the unstable bromide.

The Solution: N-Hydroxyphthalimide (NHPI) Esters

These esters serve as radical precursors that decarboxylate easily under photoredox or metal-catalyzed conditions (The "Baran Coupling" approach).

Standard Operating Procedure (SOP): NHPI Ester Synthesis

Goal: Activate 4-MTHP-4-COOH for radical coupling.

  • Reagents:

    • Substrate: 4-methyltetrahydropyran-4-carboxylic acid (1.0 equiv)

    • Reagent: N-Hydroxyphthalimide (NHPI) (1.1 equiv)

    • Coupling Agent: DIC (Diisopropylcarbodiimide) (1.1 equiv)

    • Catalyst: DMAP (0.1 equiv)

    • Solvent: DCM or THF

  • Workflow:

    • Step 1: Dissolve Substrate and NHPI in solvent at RT.

    • Step 2: Add DIC dropwise (Exothermic).

    • Step 3: Stir 4–12 hours. A white precipitate (DIU urea) will form.

    • Step 4: Filter off the urea.

    • Step 5: Wash filtrate with dilute HCl (0.5 M) then NaHCO₃.

    • Step 6: Recrystallize from Ethanol/Hexanes if necessary. RAEs are generally shelf-stable solids.

Troubleshooting Guide: RAEs
QuestionAnswer
Why use NHPI over Bromine? NHPI esters are crystalline solids stable at RT. Tertiary bromides of THP are oils that degrade in hours.
Can I use this for Suzuki coupling? Yes. Use NiCl₂·glyme / Ligand conditions to couple the RAE with Boronic acids (Decarboxylative cross-coupling).
My yield is low during the coupling step. The radical intermediate at the 4-position is tertiary and stabilized by the oxygen (alpha-oxy radical). Ensure your catalyst system (e.g., Ni/Bipy) is optimized for tertiary radicals.

Visualizing the Decision Matrix

Use this logic flow to select the correct functionalization pathway for your specific precursor.

G Start Start: 4-Methyl-THP Precursor Alcohol Precursor: 4-OH (Alcohol) Start->Alcohol Acid Precursor: 4-COOH (Acid) Start->Acid Decision1 Goal: Nucleophilic Substitution? Alcohol->Decision1 Decision2 Goal: Cross-Coupling (C-C Bond)? Acid->Decision2 Mesylate Route A: Mesylate (Ms2O) (Risk: Elimination) Decision1->Mesylate Standard Stability Triflate Route B: Triflate (Tf2O) (High Reactivity) Decision1->Triflate Hard Nucleophiles RAE Route C: Redox-Active Ester (NHPI + DIC) Decision2->RAE Radical Pathway Product1 Target: Amines/Ethers (via SN1/SN2) Mesylate->Product1 Triflate->Product1 Product2 Target: Aryl/Alkyl Derivatives (via Ni/Fe Catalysis) RAE->Product2

Figure 1: Strategic selection of leaving groups based on starting material and desired transformation.

FAQ: Common Pitfalls

Q: I tried to make the 4-iodo-4-methyl-THP using HI, but the ring opened. Why? A: The ether oxygen in the THP ring is a Lewis base. Strong acids like HI protonate the ether oxygen, making it a good leaving group. The ring then opens to form an acyclic di-iodo species. Avoid aqueous hydrohalic acids. Use Finkelstein conditions (NaI in Acetone) on the Mesylate if you absolutely need the Iodide.

Q: Can I use the 4-methyltetrahydropyran solvent for these reactions? A: Yes, 4-MeTHP is an excellent green solvent substitute for THF. It is stable to the basic conditions of mesylation and the radical conditions of RAE coupling. However, do not use it if you are using strong Lewis acids (like BBr₃), as the solvent itself will degrade.

Q: What is the "Grob Fragmentation" risk? A: While less common in 4-substituted THPs compared to 2-substituted ones, a leaving group at the 4-position can theoretically induce fragmentation if the geometry aligns. However, the primary risk with 4-methyl-4-LG-THP is E1 elimination to the alkene, driven by the relief of steric strain at the tertiary center.

References

  • Stability of 4-Methyltetrahydropyran (Solvent Context)

    • Title: 4-Methyltetrahydropyran (4-MeTHP): Application as an Organic Reaction Solvent[1][2][3][4][5][6]

    • Source: Chem. Asian J. (2019)[2]

    • URL:[Link]

  • Redox-Active Esters (NHPI Protocols)

    • Title: A General Alkyl-Alkyl Cross-Coupling Enabled by Redox-Active Esters and Alkylzinc Reagents[7][8]

    • Source: Science (2016) - Baran Lab[7][9]

    • URL:[Link]

  • Mesylation of Tertiary Alcohols

    • Title: Methanesulfonic Anhydride (Ms2O) Reagent Profile
    • Source: Encyclopedia of Reagents for Organic Synthesis
    • URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

1H NMR Chemical Shift Guide: Methyl Group in 4-Bromo-4-methyltetrahydropyran

This guide details the 1H NMR chemical shift analysis of the methyl group in 4-Bromo-4-methyltetrahydropyran , a specialized heterocyclic building block.[1] The analysis synthesizes direct spectral data from complex natu...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the 1H NMR chemical shift analysis of the methyl group in 4-Bromo-4-methyltetrahydropyran , a specialized heterocyclic building block.[1]

The analysis synthesizes direct spectral data from complex natural product analogs (e.g., peloruside intermediates) and fundamental conformational principles to provide an authoritative reference.[1]

[1]

Executive Summary

For researchers synthesizing or characterizing 4-Bromo-4-methyltetrahydropyran , the methyl group appears as a distinct singlet in the 1.75 – 1.80 ppm range (CDCl₃).[1]

This value is diagnostic of a quaternary methyl group geminal to a bromine atom on a saturated six-membered ring.[1] The shift is significantly downfield (+0.75 ppm) compared to the parent 4-methyltetrahydropyran, serving as a reliable indicator of successful bromination.[1]

Quick Reference Data
ParameterValueNotes
Chemical Shift (

)
1.75 ppm In CDCl₃; range 1.73 – 1.80 ppm depending on concentration.[1][2]
Multiplicity Singlet (s) Quaternary center; no vicinal protons to split the signal.[3]
Integration 3H Corresponds to the single methyl group.
Conformation Equatorial The methyl group preferentially adopts the equatorial position.[4]

Detailed Spectral Analysis

The Chemical Shift (1.75 ppm)

The methyl protons resonate at 1.75 ppm . This chemical shift is the result of three cumulative factors:

  • Baseline Alkane Shift (~0.9 ppm): A methyl group on a cyclohexane-like ring typically resonates at 0.9–1.0 ppm.[1]

  • Geminal Bromine Deshielding (+0.7–0.8 ppm): The heavy atom effect and electronegativity of the geminal bromine atom deshield the methyl protons, shifting them downfield. This is consistent with the analog 1-bromo-1-methylcyclohexane , where the methyl appears at ~1.76 ppm.[1]

  • Ring Oxygen Effect (Negligible): The oxygen atom at position 1 is too distant (4 bonds away) to exert a significant inductive deshielding effect on the C4-methyl group.

Conformational Analysis & Stereochemistry

The tetrahydropyran ring exists in a chair conformation. At the C4 position, the substituents (Methyl and Bromo) must choose between axial and equatorial orientations.

  • A-Value of Methyl: ~1.70 kcal/mol

  • A-Value of Bromine: ~0.38 kcal/mol

Conformational Equilibrium Diagram

The following diagram illustrates the preferred geometry. The "Major Conformer" (Methyl Equatorial) accounts for >90% of the population at room temperature, making the observed NMR signal a weighted average heavily biased toward the equatorial environment.

Conformation cluster_legend Thermodynamic Driver Major Major Conformer (Methyl Equatorial / Br Axial) Lowest Energy Minor Minor Conformer (Methyl Axial / Br Equatorial) High Steric Strain Major->Minor Ring Flip (Slow on NMR scale at -80°C, Fast at RT) Info Methyl A-Value (1.7) >> Bromine A-Value (0.38) Result: Methyl demands equatorial space.

Figure 1: Conformational equilibrium of 4-bromo-4-methyltetrahydropyran.[1] The methyl group remains equatorial to minimize 1,3-diaxial interactions.[1]

Comparative Performance Guide

To validate your product, compare your experimental spectrum against these common alternatives. This differentiation is critical when monitoring reaction progress (e.g., converting the alcohol to the bromide).

Table 1: Comparative Chemical Shifts of C4-Methyl Analogs
CompoundStructureMethyl Shift (

)
MultiplicityKey Differentiator
4-Bromo-4-methyl-THP Target 1.75 ppm Singlet Diagnostic downfield shift.
4-Methyl-THP-4-olPrecursor1.25 – 1.30 ppmSingletUpfield of Bromide; broad OH peak usually visible.[1]
4-Methyl-THPOver-reduction0.95 – 1.05 ppmDoubletSignificant upfield shift; split by vicinal CH.
4-Chloro-4-methyl-THPAnalog1.55 – 1.60 ppmSingletChlorine is less deshielding than Bromine (anisotropy).[1]
1-Bromo-1-methylcyclohexaneCarbocyclic Analog1.76 ppmSingletAlmost identical; confirms lack of ether oxygen effect.[1]
Diagnostic Workflow
  • Check Multiplicity: If the methyl signal is a doublet , you have failed to install the bromine (likely protonated the alkene or reduced the center). It must be a singlet .

  • Check Shift:

    • < 1.4 ppm: Likely unreacted starting material (Alcohol).

    • > 1.7 ppm: Successful Bromination.

Experimental Validation Protocol

Synthesis & Characterization Workflow

The following protocol outlines the standard generation of the data for verification.

Reaction: 4-Methyltetrahydropyran-4-ol + PBr3


 4-Bromo-4-methyltetrahydropyran[1]
  • Preparation: Dissolve 4-methyltetrahydropyran-4-ol (1.0 eq) in anhydrous DCM at 0°C.

  • Bromination: Add PBr3 (0.4 eq) dropwise. Stir for 2 hours.

  • Workup: Quench with NaHCO3. Extract with DCM.[1]

  • NMR Sample: Dissolve ~10 mg of crude oil in 0.6 mL CDCl3.

  • Acquisition: Run standard 1H NMR (16 scans).

Expected Spectrum Features:

  • 
     3.60 - 3.80 ppm (4H, m):  Ether protons (C2 and C6 positions).[1]
    
  • 
     1.90 - 2.10 ppm (4H, m):  Ring methylene protons (C3 and C5 positions).[1]
    
  • 
     1.75 ppm (3H, s): Target Methyl Group. 
    

References

  • Peloruside A Analog Synthesis: Detailed spectral data for pyran rings with the 4-bromo-4-methyl motif.

    • Source: Stocker, B. L., et al. "Designing new agents for the peloruside binding site."[1] Organic & Biomolecular Chemistry, Supporting Information.[1]

    • Relevance: Confirms methyl shift at 1.75 ppm in complex 4-bromo-4-methylpyran systems.[1][2]

  • Conformational Analysis of Cyclohexanes

    • Source: Eliel, E. L., & Wilen, S. H.[1] Stereochemistry of Organic Compounds. Wiley-Interscience.[1]

    • Relevance: Establishes A-values (Me=1.7, Br=0.38)
  • General 1H NMR Shift Data

    • Source: Pretsch, E., et al. Structure Determination of Organic Compounds.[1] Springer.[1]

    • Relevance: Tabulates geminal halide effects (Methyl vs Methyl-Br).
  • 1-Bromo-1-methylcyclohexane Data

    • Source: PubChem Compound Summary for CID 12502129.[1]

    • Relevance: Provides the carbocyclic benchmark (1.76 ppm)

Sources

Comparative

Mass spectrometry fragmentation pattern of 4-Bromo-4-methyltetrahydropyran

An In-Depth Guide to the Mass Spectrometry Fragmentation of 4-Bromo-4-methyltetrahydropyran: A Comparative Analysis Introduction 4-Bromo-4-methyltetrahydropyran is a halogenated cyclic ether, a structural motif found in...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the Mass Spectrometry Fragmentation of 4-Bromo-4-methyltetrahydropyran: A Comparative Analysis

Introduction

4-Bromo-4-methyltetrahydropyran is a halogenated cyclic ether, a structural motif found in various natural products and synthetic intermediates. In the fields of chemical synthesis and drug development, unambiguous structural confirmation is paramount. Electron Ionization Mass Spectrometry (EI-MS) is a cornerstone analytical technique for this purpose, providing a molecular fingerprint through the compound's fragmentation pattern. Understanding this pattern is not merely an academic exercise; it allows researchers to confirm identities, elucidate the structures of unknown related compounds, and diagnose the presence of specific functional groups.

This guide provides a detailed analysis of the EI-MS fragmentation pattern of 4-Bromo-4-methyltetrahydropyran. We will dissect the influence of the three key structural features—the tetrahydropyran ring, the quaternary methyl-substituted carbon, and the bromine atom—on the molecule's fragmentation pathways. By comparing its fragmentation to that of simpler structural analogs, we will highlight the diagnostic ions that are characteristic of this specific molecule.

Experimental Protocol: Acquiring the Mass Spectrum

To ensure reproducible and high-quality data, a standardized analytical method is crucial. The following protocol outlines a typical Gas Chromatography-Mass Spectrometry (GC-MS) workflow for analyzing a liquid sample like 4-Bromo-4-methyltetrahydropyran. This method is designed to be self-validating, providing clear parameters for replication.

Step-by-Step GC-MS Methodology
  • Sample Preparation:

    • Dilute the 4-Bromo-4-methyltetrahydropyran sample to a concentration of approximately 100 µg/mL in a high-purity volatile solvent such as dichloromethane or ethyl acetate.

  • Gas Chromatography (GC) Parameters:

    • System: A standard GC system equipped with a split/splitless injector.

    • Column: A common non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable for this type of analyte.

    • Injector Temperature: 250 °C.

    • Injection Mode: Split (e.g., 50:1 ratio) to prevent column overloading.

    • Injection Volume: 1 µL.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Oven Temperature Program:

      • Initial temperature: 60 °C, hold for 2 minutes.

      • Ramp: Increase temperature at a rate of 15 °C/min to 240 °C.

      • Final hold: Hold at 240 °C for 5 minutes.

  • Mass Spectrometry (MS) Parameters:

    • Ionization Mode: Electron Ionization (EI).

    • Ionization Energy: 70 eV. This is a standard energy that promotes consistent and extensive fragmentation, allowing for library matching and structural analysis.[1]

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Scan Range: m/z 40-300. This range will capture the molecular ion and all significant fragments.

    • Data Acquisition: Full scan mode.

G cluster_prep Sample Preparation cluster_gc Gas Chromatography cluster_ms Mass Spectrometry p1 Dilute Sample (100 µg/mL in DCM) gc_inject Inject 1 µL (250°C, 50:1 Split) p1->gc_inject Introduce Sample gc_sep Separation on DB-5ms Column (Temp. Program: 60-240°C) gc_inject->gc_sep ms_ionize Ionization (EI, 70 eV, 230°C Source) gc_sep->ms_ionize Transfer to MS ms_analyze Mass Analysis (Quadrupole, m/z 40-300) ms_ionize->ms_analyze ms_detect Detection & Spectrum Generation ms_analyze->ms_detect

Caption: Primary fragmentation pathways of 4-Bromo-4-methyltetrahydropyran.

Comparative Analysis with Structural Analogs

To fully appreciate the influence of each structural component, it is instructive to compare the fragmentation of our target molecule with that of its simpler analogs.

CompoundStructureMolecular Ion (m/z)Key Fragments (m/z) and OriginDiagnostic Insight
4-Bromo-4-methyl-tetrahydropyran C₆H₁₁BrO194/196 (1:1 ratio)115 (Loss of •Br); 179/181 (Loss of •CH₃)The 1:1 M⁺/M+2 doublet confirms bromine. The intense m/z 115 peak shows the lability of the C-Br bond.
Tetrahydropyran (THP) C₅H₁₀O8685 (Loss of •H); 57 ([C₃H₅O]⁺); 43 ([C₃H₇]⁺)Shows the baseline fragmentation of the parent ring system, dominated by ring cleavage and loss of small alkyl/alkoxy fragments. [2]
1-Bromobutane C₄H₉Br136/138 (1:1 ratio)57 ([C₄H₉]⁺, loss of •Br)Demonstrates the classic fragmentation of a simple bromoalkane, where the loss of the bromine radical to form a stable carbocation is the main event. [3]
4-Methyltetrahydropyran C₆H₁₂O10085 (Loss of •CH₃); 57Highlights the influence of the methyl group. Loss of the methyl radical is a major pathway, analogous to the loss of bromine in our target.

This comparison clearly illustrates that the fragmentation of 4-Bromo-4-methyltetrahydropyran is a composite of the behaviors of its constituent parts. The loss of the bromine radical is the most dominant feature, analogous to the primary fragmentation of a simple bromoalkane. The loss of the methyl group and the general fragmentation of the ether ring are also observed, but the presence of the bromine atom directs the primary fragmentation pathway.

Conclusion

The electron ionization mass spectrum of 4-Bromo-4-methyltetrahydropyran is highly characteristic and provides unambiguous information for its structural confirmation. The key diagnostic features are:

  • A molecular ion region with a 1:1 doublet at m/z 194 and 196 , which is definitive for a compound containing one bromine atom.

  • A highly abundant fragment ion, often the base peak, at m/z 115 , corresponding to the facile loss of a bromine radical.

  • A secondary fragment ion doublet at m/z 179 and 181 , resulting from the loss of the methyl group from the quaternary center.

By understanding these predictable fragmentation pathways and comparing them to simpler analogs, researchers can confidently identify this molecule and distinguish it from related isomers, making EI-MS an indispensable tool in the analytical arsenal.

References

  • Mass Spectrometry of Alcohols and Ethers. (n.d.). Scribd. Retrieved from [Link]

  • Demystifying Mass Spectrometry of Aliphatic Ethers. (2025, August 20). YouTube. Retrieved from [Link]

  • Glaude, P. A., et al. (2005). Mass spectra of cyclic ethers formed in the low-temperature oxidation of a series of n-alkanes. PMC. Retrieved from [Link]

  • Isotopes in Mass Spectrometry. (2025, September 27). Chemistry Steps. Retrieved from [Link]

  • Spectroscopy of Ethers. (2023, August 9). Chemistry LibreTexts. Retrieved from [Link]

  • The M+1 & M+2 Peaks. (2025, July 4). Save My Exams. Retrieved from [Link]

  • How to Identify Molecular Fragmentation Patterns in Mass Spectrometry. (2021, July 26). Dummies.com. Retrieved from [Link]

  • Isser, S. J., Duffield, A. M., & Djerassi, C. (1968). Mass spectrometry in structural and stereochemical problems. CLIV. Electron impact-promoted fragmentation of alkyl tetrahydropyranyl ethers and thioethers. The Journal of Organic Chemistry, 33(6), 2266-2270. Retrieved from [Link]

  • Mass Spectroscopy - Isotope Patterns for -Cl and -Br. (n.d.). University of Calgary. Retrieved from [Link]

  • Mass Spectrometry (MS) Fragmentation Patterns (HL). (2025, September 24). Save My Exams. Retrieved from [Link]

  • CH3Br mass spectrum of bromomethane. (n.d.). Doc Brown's Chemistry. Retrieved from [Link]

  • Kwiecien, R. (2006). Understanding Isotopic Distributions in Mass Spectrometry. Journal of Chemical Education, 83(12), 1774. Retrieved from [Link]

  • Other Important Isotopes- Br and Cl. (2022, October 4). Chemistry LibreTexts. Retrieved from [Link]

  • Mass Spectrometry - Examples. (n.d.). University of Arizona, Department of Chemistry and Biochemistry. Retrieved from [Link]

  • Li, A., et al. (2014). Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers. PubMed. Retrieved from [Link]

  • mass spectrum & fragmentation of 1-bromobutane. (2022, November 22). Chem Help ASAP, YouTube. Retrieved from [Link]

  • Ichikawa, T., et al. (2018). 4‐Methyltetrahydropyran (4‐MeTHP): Application as an Organic Reaction Solvent. PMC. Retrieved from [Link]

  • Mass Spectrometry: Fragmentation. (n.d.). University of Colorado Boulder. Retrieved from [Link]

  • Key Mass Spectrometry Fragmentation Patterns to Know for Spectroscopy. (n.d.). Fiveable. Retrieved from [Link]

  • Mass Spectrometry Fragmentation Patterns. (n.d.). Science Ready. Retrieved from [Link]

  • Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts. Retrieved from [Link]

  • Eberlin, M. N. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. RSC Publishing. Retrieved from [Link]

  • Mass Spectrometry Fragmentation Part 1. (2015, February 19). Knowbee Tutoring, YouTube. Retrieved from [Link]

  • Tetrahydropyran. (n.d.). NIST WebBook. Retrieved from [Link]

Sources

Validation

Comparative Analysis: Vibrational Spectroscopy Methods for C-Br Detection in Tetrahydropyran Derivatives

Topic: Comparative Analysis of Vibrational Spectroscopy Methods for C-Br Detection in Tetrahydropyran Derivatives Content Type: Publish Comparison Guide Executive Summary For researchers in drug development and organic s...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparative Analysis of Vibrational Spectroscopy Methods for C-Br Detection in Tetrahydropyran Derivatives Content Type: Publish Comparison Guide

Executive Summary

For researchers in drug development and organic synthesis, the tetrahydropyran (THP) ring is a ubiquitous pharmacophore. However, characterizing brominated THP intermediates (e.g., 4-bromotetrahydropyran or glycosyl bromides) presents a specific analytical challenge: the Carbon-Bromine (C-Br) stretching vibration occurs in the low-frequency "fingerprint" region (690–515 cm⁻¹).

This guide objectively compares the three primary spectroscopic methodologies—Transmission FTIR , ATR-FTIR , and Raman Spectroscopy —to determine which offers the highest fidelity for detecting C-Br bonds in cyclic ether systems.

The Physics of Detection: C-Br in the THP Ring

The detection of the C-Br bond is governed by Hooke’s Law, where the large reduced mass of the Carbon-Bromine pair lowers the vibrational frequency significantly compared to C-H, C-N, or C-O bonds.

Conformational Sensitivity (Axial vs. Equatorial)

In six-membered rings like tetrahydropyran, the C-Br stretching frequency is conformation-dependent. This is a critical diagnostic tool for stereochemical assignment.

  • Equatorial C-Br: Typically vibrates at a higher frequency (700–750 cm⁻¹) due to increased ring stiffness and coupling with C-C stretches.

  • Axial C-Br: Typically vibrates at a lower frequency (590–690 cm⁻¹) .

Critical Insight: In 2-substituted THPs (glycosyl bromides), the anomeric effect stabilizes the axial conformer, often making the lower-frequency band the dominant spectral feature.

Method Comparison: FTIR vs. ATR vs. Raman

The following comparison evaluates "products" not as brands, but as sampling methodologies .

Method A: Transmission FTIR (KBr/CsI Pellets)

The Traditional Gold Standard

  • Mechanism: Infrared light passes directly through a diluted sample matrix (typically Potassium Bromide or Cesium Iodide).

  • Performance:

    • Spectral Range: Excellent. KBr is transparent down to 400 cm⁻¹; CsI down to 200 cm⁻¹. This covers the entire C-Br region.

    • Sensitivity: High. Transmission allows for pathlength manipulation (pellet thickness) to enhance weak signals.

  • Limitations: Hygroscopic windows; labor-intensive sample preparation (grinding/pressing) which can induce phase changes or conformer interconversion.

Method B: ATR-FTIR (Diamond/ZnSe)

The Modern High-Throughput Standard

  • Mechanism: Attenuated Total Reflectance uses an evanescent wave penetrating the sample surface.

  • Performance:

    • Workflow: Superior speed. "Drop and shoot" with zero prep.

    • Critical Failure Point: The Lattice Cutoff.

      • Diamond ATR: The lattice absorption of diamond creates a "blind spot" (noise) below 525 cm⁻¹ . If your specific axial C-Br stretch falls at 515 cm⁻¹, you will miss it.

      • ZnSe ATR: Cutoff is around 600 cm⁻¹ . This makes ZnSe unsuitable for many axial C-Br bonds.

  • Verdict: Only recommended if using a Ge (Germanium) crystal (cutoff ~700 cm⁻¹ but high refractive index) or Extended Range Diamond, and only if the C-Br peak is known to be >550 cm⁻¹.

Method C: Raman Spectroscopy

The Structural Validator

  • Mechanism: Inelastic light scattering based on polarizability changes.

  • Performance:

    • C-Br Specificity: The C-Br bond is highly polarizable, resulting in a very strong, distinct Raman band .

    • Water Compatibility: Unlike FTIR, Raman is unaffected by aqueous solvents, allowing analysis of THP derivatives in reaction media.

    • Low-Frequency Access: Standard Raman easily reads down to 100 cm⁻¹, capturing the C-Br stretch and even lattice modes without cutoff issues.

  • Verdict: The superior technique for confirming the presence of the halogen, though often less available in standard QC labs than FTIR.

Comparative Data Summary
FeatureTransmission FTIR (KBr)ATR-FTIR (Diamond)Raman Spectroscopy
Primary C-Br Detection Window Excellent (400–4000 cm⁻¹)Risk of Cutoff (>525 cm⁻¹)Superior (100–3000 cm⁻¹)
Sample Prep Time High (10–15 mins)Low (<1 min)Low (<1 min)
Sensitivity to C-Br Medium (Dipole change)MediumHigh (Polarizability change)
Stereochemical Insight Good (Fingerprint region clear)Poor (Noise <600 cm⁻¹)Excellent (Clear low-freq bands)
Aqueous Sample Compatibility Poor (Windows dissolve)GoodExcellent
Decision Logic & Workflow

The following diagrams illustrate the decision process for selecting the correct methodology and the spectral assignment logic.

G cluster_legend Key Decision Factors Start Sample: Brominated THP Derivative State Physical State? Start->State Solid Solid / Powder State->Solid Crystalline Liquid Liquid / Oil State->Liquid Oil/Soln Raman METHOD: Raman Spectroscopy (Best for C-Br Signal Strength) Solid->Raman Quick Confirmation Trans METHOD: Transmission FTIR (KBr) (Best for Frequency Accuracy) Solid->Trans Detailed Fingerprinting Aqueous Is it Aqueous? Liquid->Aqueous Yes Yes Aqueous->Yes Water present No No Aqueous->No Organic Solv/Neat ATR METHOD: ATR-FTIR (Diamond) (Use only if C-Br > 550 cm⁻¹) Yes->Raman No->Trans Liquid Cell (NaCl/KBr) No->ATR Screening Warning ⚠ ATR Warning: Diamond lattice absorbs <525 cm⁻¹. Axial C-Br stretches may be lost.

Figure 1: Decision Matrix for selecting the optimal spectroscopic method based on sample state and solvent conditions.

SpectralLogic Region Fingerprint Region (800 - 500 cm⁻¹) Eq Equatorial C-Br (In-Plane) Region->Eq Ax Axial C-Br (Out-of-Plane) Region->Ax FreqEq 700 - 750 cm⁻¹ (Higher Freq) Eq->FreqEq FreqAx 590 - 690 cm⁻¹ (Lower Freq) Ax->FreqAx Anomeric Anomeric Effect (2-Bromo THP) Anomeric->Ax Stabilizes Anomeric->FreqAx Dominant Band

Figure 2: Spectral assignment logic for differentiating axial and equatorial C-Br conformers in tetrahydropyran rings.

Experimental Protocol: Optimized Transmission FTIR

For the definitive assignment of the C-Br bond, Transmission FTIR is recommended over ATR to avoid cutoff artifacts.

Protocol: KBr Pellet Preparation for Low-Frequency Analysis

  • Reagent Prep: Dry spectroscopic-grade Potassium Bromide (KBr) powder at 110°C overnight to remove adsorbed water (which absorbs broadly at 3400 cm⁻¹ and 1640 cm⁻¹, potentially obscuring overtones).

  • Ratio: Mix approximately 1–2 mg of the brominated THP sample with 200 mg of dry KBr.

    • Note: For liquid samples, use a capillary film between two KBr or NaCl plates.

  • Grinding: Grind the mixture in an agate mortar for 2–3 minutes.

    • Why: You must reduce particle size to <2 µm (smaller than the wavelength of IR light) to avoid Christiansen scattering , which causes baseline slope and peak distortion.

  • Pressing: Transfer to a pellet die and evacuate air (vacuum pump) for 1 minute. Apply 8–10 tons of pressure for 2 minutes.

  • Measurement:

    • Resolution: Set to 2 cm⁻¹.

    • Scans: Accumulate 32–64 scans to improve Signal-to-Noise (S/N) ratio in the fingerprint region.

    • Baseline: Ensure the spectrum is clear down to 400 cm⁻¹. Look for the strong C-Br stretch between 690–515 cm⁻¹ .[1][2]

References
  • LibreTexts Chemistry. (2023). Infrared Spectra of Some Common Functional Groups: Alkyl Halides. Retrieved from [Link]

  • Master Organic Chemistry. (2014). Substituted Cyclohexanes: Axial vs Equatorial. Retrieved from [Link]

  • PIKE Technologies. Crystal Selection for ATR Sampling. Retrieved from [Link]

  • Spectroscopy Online. (2023). Halogenated Organic Compounds. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to the GC-MS Analysis of 4-Bromo-4-methyltetrahydropyran: Method Development on Polar vs. Non-Polar Columns

Audience: Researchers, scientists, and drug development professionals Introduction: The Analytical Challenge 4-Bromo-4-methyltetrahydropyran is an organic compound featuring a polar ether linkage and a halogen atom, maki...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, scientists, and drug development professionals

Introduction: The Analytical Challenge

4-Bromo-4-methyltetrahydropyran is an organic compound featuring a polar ether linkage and a halogen atom, making it a molecule of moderate polarity. Accurate identification and quantification are crucial for its use in synthetic chemistry and drug development. Gas chromatography coupled with mass spectrometry (GC-MS) is the gold standard for such analyses, offering high-resolution separation and definitive structural identification.[2]

However, the effectiveness of a GC-MS method is fundamentally dependent on the choice of the capillary column.[3] The stationary phase within the column dictates the separation mechanism based on analyte polarity.[4] This guide will compare the expected outcomes of using two industry-standard column types to analyze 4-Bromo-4-methyltetrahydropyran, providing scientists with a robust framework for method development.

Theoretical Foundation & Analyte Characteristics

Principle of GC Separation: "Like Dissolves Like"

The core principle governing GC column selection is that stationary phases will most strongly retain analytes of similar polarity.[3]

  • Non-Polar Columns (e.g., DB-5ms, VF-5ms): These columns have a stationary phase typically composed of 5% phenyl and 95% methylpolysiloxane. They separate compounds primarily based on their boiling points and van der Waals forces. Elution order generally follows the boiling points of the analytes.[5]

  • Polar Columns (e.g., DB-WAX, Sol-Gel Wax): These columns utilize a polyethylene glycol (PEG) stationary phase. They are designed to separate polar compounds through dipole-dipole interactions and hydrogen bonding.

Given the structure of 4-Bromo-4-methyltetrahydropyran (C₆H₁₁BrO)[1], which contains both a polar C-O-C ether group and a C-Br bond, we can anticipate significant differences in its interaction with these two types of stationary phases.

Predicted Mass Spectrum and Fragmentation

Before chromatographic separation, it is vital to understand the expected mass spectrum of the target analyte. For 4-Bromo-4-methyltetrahydropyran (Molecular Weight: ~179.05 g/mol )[1], electron ionization (EI) in the MS source will induce fragmentation.

Key Predicted Fragments:

  • Molecular Ion (M⁺): A pair of peaks at m/z 178 and 180, representing the two major isotopes of bromine (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio. The presence of this isotopic pattern is a key indicator for a bromine-containing compound.[6]

  • Loss of Bromine ([M-Br]⁺): A prominent fragment at m/z 99 resulting from the cleavage of the C-Br bond. This is often a very stable and, therefore, abundant ion.[7][8]

  • Alpha Cleavage: Fragmentation of the C-C bond adjacent to the ether oxygen is a common pathway for ethers, which could lead to various smaller fragments.[7]

Experimental Design and Protocols

To empirically determine the retention time and compare chromatographic performance, the following detailed protocols are proposed. These methodologies are designed to be self-validating and serve as a robust starting point for any laboratory.

Sample Preparation
  • Stock Solution: Prepare a 1 mg/mL stock solution of 4-Bromo-4-methyltetrahydropyran in high-purity Ethyl Acetate.

  • Working Standard: Dilute the stock solution to a final concentration of 10 µg/mL in Ethyl Acetate.

  • Injection Volume: 1 µL.

GC-MS Workflow Diagram

The general workflow for the analysis is illustrated below.

GCMS_Workflow cluster_prep Sample Preparation cluster_gcms GC-MS Analysis cluster_data Data Analysis Stock 1. Prepare Stock (1 mg/mL) Working 2. Prepare Working Standard (10 µg/mL) Stock->Working Injector 3. Inject 1 µL Working->Injector Column 4. Chromatographic Separation (Polar vs. Non-Polar Column) Injector->Column MS 5. Mass Spectrometry (EI, Scan Mode) Column->MS Chromatogram 6. Extract Total Ion Chromatogram (TIC) MS->Chromatogram Spectrum 7. Analyze Mass Spectrum Chromatogram->Spectrum Identify 8. Identify Peak & Record RT Spectrum->Identify

Sources

Validation

A Senior Application Scientist's Guide to Purity Validation of 4-Bromo-4-methyltetrahydropyran: A Comparative Analysis of TLC and HPLC

In the landscape of pharmaceutical research and drug development, the chemical purity of synthetic intermediates is not merely a quality metric; it is the foundation upon which the safety and efficacy of the final active...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and drug development, the chemical purity of synthetic intermediates is not merely a quality metric; it is the foundation upon which the safety and efficacy of the final active pharmaceutical ingredient (API) are built. 4-Bromo-4-methyltetrahydropyran is a key building block in the synthesis of numerous complex molecules. Its purity directly impacts reaction yields, impurity profiles, and the ultimate success of a synthetic campaign.

This guide provides an in-depth comparison of two orthogonal and complementary analytical techniques—Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC)—for the purity validation of 4-Bromo-4-methyltetrahydropyran. We will move beyond rote protocols to explore the causality behind our experimental choices, establishing a self-validating framework for robust and reliable purity assessment.

Chapter 1: The Orthogonal Approach: Why Two Methods Are Better Than One

Relying on a single analytical method for purity determination can create analytical blind spots. Impurities that co-elute with the main compound in one system may be readily resolved in another. By employing both TLC and HPLC, we leverage their distinct separation mechanisms to create a more comprehensive and trustworthy purity profile.

  • Thin-Layer Chromatography (TLC): A rapid, cost-effective planar chromatography technique based on adsorption .[1][2] It excels at qualitative analysis, such as reaction monitoring and rapid screening for the presence of gross impurities. Its primary output is the Retention Factor (Rf), a ratio of the distance traveled by the analyte to the distance traveled by the solvent front.[1]

  • High-Performance Liquid Chromatography (HPLC): A high-resolution column chromatography technique primarily based on partitioning . It is the gold standard for quantitative analysis, providing precise measurements of purity and impurity levels.

This guide will establish how to use TLC for initial, rapid assessment and HPLC for definitive, quantitative purity assignment, creating a synergistic and robust validation workflow.

Chapter 2: Rapid Screening with Thin-Layer Chromatography (TLC)

TLC serves as our first line of defense. It is an indispensable tool for a quick check of material identity and for visualizing the complexity of a sample. A single, well-defined spot is a good preliminary indicator of high purity.

Expertise in Action: Selecting the Right TLC System

The choice of stationary and mobile phases is critical and is dictated by the analyte's chemical properties. 4-Bromo-4-methyltetrahydropyran is a moderately polar compound due to the ether linkage, but the alkyl backbone and bromine atom lend it significant non-polar character.

  • Stationary Phase: Standard silica gel (SiO₂) plates are the logical choice. Silica is a highly polar adsorbent, which will interact more strongly with polar impurities (e.g., starting materials like tetrahydropyran-4-ol derivatives) and less strongly with our target compound and non-polar impurities.[1][2]

  • Mobile Phase (Eluent): The goal is to find a solvent system that moves the analyte spot to an Rf value between 0.3 and 0.5 for optimal resolution. A non-polar solvent is needed to carry the compound up the plate, modified with a small amount of a more polar solvent to modulate the retention. A mixture of Hexane and Ethyl Acetate is a classic and effective choice. We would start with a highly non-polar ratio (e.g., 95:5 Hexane:Ethyl Acetate) and increase the ethyl acetate content to increase the Rf if the spot remains too close to the baseline.

Experimental Protocol: TLC Analysis
  • Preparation: Dissolve a small amount (~1 mg) of 4-Bromo-4-methyltetrahydropyran in a volatile solvent like Dichloromethane (DCM) or Ethyl Acetate (1 mL).

  • Spotting: Using a capillary tube, carefully spot a small amount of the solution onto the baseline of a silica gel TLC plate (marked lightly with a pencil). Allow the solvent to evaporate completely.

  • Development: Place the plate in a developing chamber containing the chosen mobile phase (e.g., 9:1 Hexane:Ethyl Acetate). Ensure the solvent level is below the baseline. Cover the chamber to maintain a saturated atmosphere.

  • Elution: Allow the solvent front to travel up the plate until it is ~1 cm from the top.[1]

  • Visualization: Remove the plate and immediately mark the solvent front with a pencil. Since the analyte lacks a chromophore, it will not be visible under a standard UV lamp. Visualization requires staining. A potassium permanganate (KMnO₄) stain is effective, as it reacts with many organic compounds, appearing as yellow/brown spots on a purple background. Gently warm the plate after dipping for visualization.

  • Analysis: Calculate the Rf value for the principal spot and note the presence of any secondary spots.

Data Presentation & Interpretation

A pure sample should ideally exhibit a single spot. The presence of multiple spots indicates impurities.

Sample IDMobile Phase (Hex:EtOAc)ObservationsRf of Main SpotPurity Indication
Batch A9:1Single, well-defined spot0.42Likely High Purity
Batch B9:1Main spot + faint spot at baseline0.41 (main)Contains polar impurity

TLC_Workflow cluster_prep Preparation cluster_execution Execution cluster_analysis Analysis prep_sample Dissolve Sample (1 mg/mL in DCM) spot Spot Sample on TLC Plate Baseline prep_sample->spot prep_chamber Prepare Developing Chamber (9:1 Hexane:EtOAc) develop Develop Plate in Sealed Chamber prep_chamber->develop spot->develop mark Remove & Mark Solvent Front develop->mark visualize Visualize with KMnO4 Stain mark->visualize calculate Calculate Rf Value(s) visualize->calculate interpret Interpret Results (Purity Assessment) calculate->interpret

Chapter 3: Quantitative Purity by High-Performance Liquid Chromatography (HPLC)

While TLC is an excellent screening tool, HPLC is required for an accurate, quantitative assessment of purity. It offers superior resolution, sensitivity, and the ability to report purity as a percentage (e.g., % area).

Expertise in Action: Overcoming the Detection Challenge

A critical challenge in the HPLC analysis of 4-Bromo-4-methyltetrahydropyran is its lack of a UV-absorbing chromophore, rendering standard UV-Vis detectors ineffective.[3][4] This necessitates the use of a "universal" detector.

  • Detector Choice: A Refractive Index Detector (RID) is a suitable choice.[5][6] An RID measures the difference in the refractive index between the mobile phase and the eluent containing the analyte.[7][8] This makes it a universal detector for any compound sufficiently concentrated to change the solution's refractive index.[8][9] A key limitation of RID is its incompatibility with gradient elution and its sensitivity to temperature fluctuations.[5][9] Therefore, the method must be isocratic (constant mobile phase composition) and run on a thermally stable system.[7] An alternative, the Evaporative Light Scattering Detector (ELSD), could also be used and is compatible with gradients, but RID is often more accessible.[10][11][12]

  • Column & Mobile Phase: A reverse-phase C18 column is a workhorse in HPLC and a good starting point. The mobile phase will be a mixture of an organic solvent (like Acetonitrile or Methanol) and water. The isocratic ratio will be optimized to achieve a retention time for the main peak that is not too short (to avoid the solvent front) and not too long (for efficiency), typically in the 3-10 minute range.

Trustworthiness: The Mandate for System Suitability

Before any sample analysis, the performance of the entire HPLC system must be verified. This is a non-negotiable step for ensuring the trustworthiness of the results and is a core requirement of regulatory bodies.[13] We will follow the principles outlined in guidelines such as ICH Q2(R1) and USP <621>.[14][15][16][17][18]

System Suitability Test (SST): A standard solution of 4-Bromo-4-methyltetrahydropyran is injected multiple times (typically n=5 or 6) at the start of the analytical run. The results must meet pre-defined criteria.[17][19]

ParameterAcceptance CriterionRationale
Tailing Factor (T) T ≤ 2.0Measures peak symmetry. High tailing can obscure small, closely eluting impurities.[20]
Theoretical Plates (N) N > 2000A measure of column efficiency and peak sharpness.[19]
Precision (RSD) RSD ≤ 2.0% for peak areaDemonstrates the repeatability and precision of the injector and detector.[20]

Only when all SST criteria are met can the system be deemed suitable for sample analysis.[21]

Experimental Protocol: HPLC-RID Analysis
  • System: HPLC with Isocratic Pump, Autosampler, Column Oven, and Refractive Index Detector (RID).

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v), filtered and degassed.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C (to ensure thermal stability for the RID).

  • Detector Temperature: 35 °C.

  • Injection Volume: 10 µL.

  • Sample Preparation: Accurately weigh ~10 mg of 4-Bromo-4-methyltetrahydropyran and dissolve in 10 mL of mobile phase (Concentration ~1 mg/mL).

  • Run Sequence:

    • Equilibrate the system until a stable baseline is achieved on the RID.

    • Perform System Suitability (n=5 injections of the sample solution).

    • If SST passes, inject the sample solution(s) for analysis.

  • Data Processing: Integrate all peaks and calculate the purity using the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) * 100

Data Presentation & Interpretation

The HPLC chromatogram provides a high-resolution view of the sample, allowing for the quantification of impurities.

Sample IDRetention Time (min)Peak Area% Area
Batch A 99.85%
Impurity 12.851,5000.05%
Main Peak4.522,995,50099.85%
Impurity 25.103,0000.10%
Batch B 97.50%
Impurity 12.1545,0001.50%
Main Peak4.512,925,00097.50%
Impurity 26.3330,0001.00%

HPLC_Workflow cluster_setup System Setup & Equilibration cluster_validation System Validation cluster_analysis Sample Analysis setup Install Column & Set Conditions (Flow, Temp, Mobile Phase) equil Equilibrate System (Stable Baseline) setup->equil sst_inject Inject Standard (n=5) for System Suitability Test equil->sst_inject sst_check Check SST Criteria (RSD, Tailing, Plates) sst_inject->sst_check pass Pass sst_check->pass Meets Criteria fail Fail (Troubleshoot & Repeat) sst_check->fail Does Not Meet Criteria sample_inject Inject Sample(s) pass->sample_inject integrate Integrate Peaks & Process Data sample_inject->integrate report Report % Purity (Area Percent) integrate->report

Chapter 4: A Synergistic Purity Validation Strategy

Neither TLC nor HPLC alone tells the whole story. An integrated approach provides the most comprehensive and reliable assessment of purity. TLC provides the rapid, initial check, while HPLC delivers the definitive, quantitative result. This logical workflow ensures that resources are used efficiently while maintaining the highest standards of scientific rigor.

Logic_Diagram cluster_TLC Qualitative Screening cluster_HPLC Quantitative Confirmation tlc TLC Analysis tlc_result Result: Single Spot? tlc->tlc_result hplc Quantitative HPLC-RID Analysis tlc_result->hplc Yes fail Action: Purify Batch or Reject tlc_result->fail No (Multiple Spots) hplc_result Final Report: % Purity & Impurity Profile hplc->hplc_result start New Batch of 4-Bromo-4-methyltetrahydropyran start->tlc

Conclusion

The purity validation of 4-Bromo-4-methyltetrahydropyran is a critical step in ensuring the quality and consistency of downstream synthetic processes. By leveraging the rapid, qualitative power of TLC and the high-resolution, quantitative strength of HPLC with RID, researchers can establish a robust, self-validating system. This orthogonal approach, grounded in the principles of system suitability and sound experimental design, provides a high degree of confidence in the material's purity, ultimately contributing to the successful development of novel chemical entities.

References

  • Wikipedia. "Evaporative light scattering detector." Available at: [Link]

  • SEDERE. "How does an ELSD work?" Available at: [Link]

  • Enhance Chemical Analysis. "ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis." Available at: [Link]

  • Teledyne ISCO. "Evaporative Light Scattering Detection (ELSD)." Available at: [Link]

  • Peak Scientific. "The principles of ELSD." Available at: [Link]

  • ECA Academy. "ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology." Available at: [Link]

  • SCION Instruments. "RI Detector HPLC." Available at: [Link]

  • U.S. Food and Drug Administration (FDA). "Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry." Available at: [Link]

  • Pharmaeli. "Analytical Method Development Approach When Compounds Don't Have UV Chromophore." Available at: [Link]

  • Perpusnas. "ICH Q2 R1: Mastering Analytical Method Validation." Available at: [Link]

  • Chromatography Online. "HPLC Analysis of Nonvolatile Analytes Using Charged Aerosol Detection." Available at: [Link]

  • European Medicines Agency. "ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology." Available at: [Link]

  • International Council for Harmonisation. "ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1)." Available at: [Link]

  • Agilent Technologies. "System suitability Requirements for a USP HPLC Method - Tips & Suggestions." Available at: [Link]

  • QbD Group. "The Eyes of HPLC: Strategic Use of Detectors." Available at: [Link]

  • Shimadzu. "Refractive Index Detection (RID)." Available at: [Link]

  • Taylor & Francis Online. "Refractive index detector – Knowledge and References." Available at: [Link]

  • Pharmaguideline. "System Suitability in HPLC Analysis." Available at: [Link]

  • ResearchGate. "How to analyse UV inactive compound on HPLC using UV Detector?" Available at: [Link]

  • USP. "General Chapters: <621> CHROMATOGRAPHY - SYSTEM SUITABILITY." Available at: [Link]

  • National Center for Biotechnology Information. "Refractive Index-Based Detection of Gradient Elution Liquid Chromatography using Chip-Integrated Microring Resonator Arrays." Available at: [Link]

  • ResearchGate. "How to detect and analyze compounds with little or no UV absorption in LC purification?" Available at: [Link]

  • Shimadzu. "Ultra-high Speed Analysis of USP methods conforming to the New USP General Chapter 621 Allowed Limits." Available at: [Link]

  • Siemens Healthineers. "System Suitability." Available at: [Link]

  • MicroSolv Technology Corporation. "Missing peaks using UV detection in HPLC methods." Available at: [Link]

  • Cheméo. "Chemical Properties of 4-Methyl-tetrahydropyran (CAS 4717-96-8)." Available at: [Link]

  • University of Wisconsin-Madison. "CHEM 344 Thin Layer Chromatography." Available at: [Link]

  • University of California, Los Angeles. "5. Thin Layer Chromatography." Available at: [Link]

  • Interchim. "TLC Fundamentals – Stationary & mobile phase choice (part 4)." Available at: [Link]

  • LCGC International. "Stationary Phases for Modern Thin-Layer Chromatography." Available at: [Link]

  • Springer. "The Mobile Phase.

Sources

Comparative

Isotopic signature of bromine in mass spec of tetrahydropyran derivatives

Topic: Isotopic Signature of Bromine in Mass Spec of Tetrahydropyran Derivatives Type: Publish Comparison Guide Executive Summary In drug discovery, particularly within the synthesis of polyether antibiotics (e.g., monen...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Isotopic Signature of Bromine in Mass Spec of Tetrahydropyran Derivatives Type: Publish Comparison Guide

Executive Summary

In drug discovery, particularly within the synthesis of polyether antibiotics (e.g., monensin) and marine natural products (e.g., brevetoxins), the tetrahydropyran (THP) ring is a ubiquitous pharmacophore. A critical intermediate in generating these rings is the brominated THP, often formed via electrophilic bromoetherification.

For the analytical chemist, confirming the success of this cyclization is binary: Is the bromine there, and is the ring intact?

This guide compares the three primary mass spectrometry ionization modalities—Electron Impact (EI) , Electrospray Ionization (ESI) , and High-Resolution Mass Spectrometry (HRMS) —for the specific task of validating brominated THP derivatives. While NMR remains the structural gold standard, MS provides the rapid, high-sensitivity throughput required for library validation.

Part 1: The Physics of the Signature

Before comparing methodologies, one must understand the non-negotiable physics of bromine detection. Unlike chlorine (3:1 ratio) or iodine (monoisotopic), bromine possesses a unique isotopic signature that acts as a built-in self-validating system.

  • Isotopes:

    
     (50.69%) and 
    
    
    
    (49.31%).
  • The Signature: A roughly 1:1 doublet separated by 2 mass units (

    
    ).
    
  • The Check: If your molecular ion (

    
    ) does not have a twin peak at 
    
    
    
    of nearly equal intensity, the moiety is not monobrominated.

Part 2: Comparative Analysis of Ionization Modalities

The choice of ionization technique dictates whether you see the molecular fingerprint or a pile of fragments.[1]

Electron Impact (EI): The Structural Fingerprint

Best for: Elucidating fragmentation patterns and confirming core structure.

  • Mechanism: Hard ionization (70 eV). High energy electrons bombard the neutral THP, causing extensive fragmentation.

  • Performance on THP-Br:

    • Pros: Generates rich structural data. You will see the characteristic

      
      -cleavage of the ether ring.
      
    • Cons: Dehydrobromination is rampant. Brominated THPs are thermally labile; the C-Br bond is weak. In EI, you often lose the bromine radical (

      
      ) or HBr before detection.
      
    • Result: The Molecular Ion (

      
      ) is often invisible or very weak. You may see the 
      
      
      
      peak as the base peak, losing the critical 1:1 isotopic confirmation.
Electrospray Ionization (ESI): The Soft Confirmation

Best for: Rapid confirmation of the intact brominated product.

  • Mechanism: Soft ionization.[2][3][4] Ions are desorbed from solution into the gas phase.[4]

  • Performance on THP-Br:

    • Pros: Minimal internal energy transfer means the C-Br bond survives. You will see the intact Molecular Ion, usually as an adduct (

      
      , 
      
      
      
      , or
      
      
      ).
    • Cons: THP ethers are not strongly basic. Protonation (

      
      ) can be difficult without a dopant (like formic acid). Sodium adducts (
      
      
      
      ) are common but do not fragment, providing no structural info beyond mass.
    • Result: The 1:1 doublet is preserved perfectly . This is the method of choice for "Yes/No" confirmation.

HRMS (Q-TOF / Orbitrap): The Gold Standard

Best for: Publication-quality validation and impurity profiling.

  • Mechanism: High-resolution mass analysis (usually coupled with ESI).[2]

  • Performance on THP-Br:

    • Pros: Combines the soft ionization of ESI with exact mass determination. Bromine has a significant mass defect (Mass difference from integer is distinct).

    • Result: Unambiguous confirmation. You get the 1:1 doublet plus sub-ppm mass accuracy, ruling out isobaric interferences.

Part 3: Data Presentation & Comparison

Table 1: Ionization Performance Matrix
FeatureEI (70 eV) ESI (Positive Mode) HRMS (Orbitrap)
Detection of M+ Poor (often absent)Excellent (as adducts)Excellent
Isotope Fidelity Low (distorted by fragmentation)High (Clear 1:1 ratio)Very High
Fragmentation High (

-cleavage dominant)
Low (requires CID)Tunable
Sample Prep Dissolve in volatile solventDissolve in MeOH/H2ODissolve in MeOH/H2O
Primary Risk Thermal degradation (loss of HBr)Ion suppressionData file size / Cost

Part 4: Mechanistic Insight (The "THP Effect")

Understanding why EI fails where ESI succeeds requires looking at the fragmentation mechanism. The ether oxygen in the THP ring stabilizes the positive charge via resonance (oxonium ion formation), triggering specific cleavage events.

Diagram 1: Fragmentation Pathway of 2-Bromo-THP

Fragmentation cluster_legend Pathway Key M_Ion Molecular Ion (M+) [Unstable] Alpha_Cleavage α-Cleavage Product (Ring Opening) M_Ion->Alpha_Cleavage Radical Initiated Br_Loss Loss of Br• [M-79/81] M_Ion->Br_Loss Direct Bond Scission HBr_Loss Dehydrobromination [M-HBr] M_Ion->HBr_Loss Thermal Elimination Oxonium Oxonium Ion (Stable) Alpha_Cleavage->Oxonium Resonance Stabilization key EI promotes Red/Yellow paths ESI preserves Blue state

Caption: Figure 1. In EI, the molecular ion rapidly degrades via Br radical loss or HBr elimination, often obscuring the isotopic signature. ESI preserves the M+ state.

Part 5: Experimental Protocol

To reliably detect the isotopic signature, a "Soft-Ionization First" workflow is recommended.

Diagram 2: Recommended Analytical Workflow

Workflow Start Crude Reaction Mixture (Bromoetherification) Prep Mini-Workup: Dilute in MeOH (10 µg/mL) Start->Prep Decision Select Ionization Mode Prep->Decision ESI Path A: ESI (+) (Recommended) Decision->ESI Polar/Labile EI Path B: EI (GC-MS) (Structural Only) Decision->EI Volatile/Stable Check1 Check Adducts: [M+Na]+ or [M+H]+ ESI->Check1 Check2 Check Fragment: [M-Br]+ EI->Check2 Validation Isotope Validation: Look for 1:1 Doublet (Δ 2.0 amu) Check1->Validation Clear Signal Check2->Validation Often Fails

Caption: Figure 2. The decision tree for analyzing brominated THP derivatives favors ESI for isotopic confirmation.

Step-by-Step Methodology
  • Sample Preparation:

    • Take 10 µL of the crude reaction mixture.

    • Dilute into 1 mL of HPLC-grade Methanol (MeOH).

    • Critical Step: Add 0.1% Formic Acid to promote ionization (

      
      ) if the THP lacks other basic functional groups.
      
  • Instrument Setup (ESI-MS):

    • Flow Rate: 0.2 mL/min (Direct Infusion).

    • Capillary Voltage: 3.5 kV.

    • Cone Voltage: Low (15-20V) . Why? High cone voltage can induce "in-source fragmentation," mimicking EI and causing the loss of the Br signature before detection.

  • Data Analysis:

    • Locate the base peak. If it corresponds to mass

      
      , look immediately at 
      
      
      
      .
    • Pass Criteria: The intensity of

      
       must be between 90% and 110% of 
      
      
      
      .
    • Fail Criteria: If

      
       is <10% of 
      
      
      
      , you likely have the de-brominated byproduct or the starting material.

References

  • Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing. Link

  • Snyder, S. A., & Treitler, D. S. (2015).[5] EtBr2-Promoted Bromoetherification. Organic Syntheses, 92, 339-355. (Demonstrates bromoetherification synthesis context). Link

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Authoritative source on isotopic abundance ratios). Link

  • NIST Chemistry WebBook. Bromine Isotopic Data. National Institute of Standards and Technology. Link

Sources

Safety & Regulatory Compliance

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-Bromo-4-methyltetrahydropyran
Reactant of Route 2
4-Bromo-4-methyltetrahydropyran
© Copyright 2026 BenchChem. All Rights Reserved.